Author: BenchChem Technical Support Team. Date: February 2026
Topic: 3-(Furan-2-yl)-2-hydroxypyridine: Structural Dynamics, Synthesis, and Medicinal Utility
Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary
3-(Furan-2-yl)-2-hydroxypyridine is a heteroaryl scaffold of significant interest in medicinal chemistry, particularly within kinase inhibitor discovery and fragment-based drug design (FBDD). Its utility stems from its ability to function as a dynamic pharmacophore; it exists in a solvent-dependent tautomeric equilibrium between the 2-hydroxypyridine (lactim) and 2-pyridone (lactam) forms. This guide provides a comprehensive technical analysis of its structural properties, a validated synthetic protocol via Suzuki-Miyaura cross-coupling, and an examination of its role as a bioisostere in modern drug development.
Structural Analysis & Tautomeric Dynamics
Chemical Identity
IUPAC Name: 3-(Furan-2-yl)pyridin-2(1H)-one (favored tautomer in solution)
Molecular Formula: C
HNO
Molecular Weight: 161.16 g/mol
Core Scaffold: Biaryl system comprising an electron-rich furan ring coupled to an electron-deficient pyridine/pyridone ring.
Tautomeric Equilibrium
The defining physicochemical feature of this molecule is the prototropic tautomerism between the hydroxy- and oxo- forms. Understanding this equilibrium is critical for predicting binding modes in protein active sites.
Lactam Form (2-Pyridone): Predominant in the solid state and polar solvents (H
O, DMSO, MeOH). It presents a specific Hydrogen Bond Donor (NH) and Acceptor (C=O) motif, often mimicking the peptide bond geometry found in kinase hinge regions.
Lactim Form (2-Hydroxypyridine): Favored in the gas phase and non-polar solvents.[1] It presents a different H-bond pattern (OH donor, Pyridine-N acceptor).
Mechanistic Insight: The furan ring at the C3 position introduces steric strain and electronic conjugation that can influence the rotation of the biaryl bond, but it does not significantly disrupt the aromaticity required for the tautomeric shift.
Figure 1: Tautomeric equilibrium shift driven by solvent polarity and environmental conditions.
Synthetic Protocol: Suzuki-Miyaura Cross-Coupling
The most robust method for synthesizing 3-(furan-2-yl)-2-hydroxypyridine involves the palladium-catalyzed cross-coupling of a halogenated pyridone precursor with a furan boronic acid. Direct coupling to the unprotected 2-hydroxypyridine is possible but often requires optimization to prevent catalyst poisoning by the free amide/hydroxyl functionality.
Validated Reaction Scheme
Substrate: 3-Bromo-2-hydroxypyridine (or 3-bromo-2-methoxypyridine for protected route).
Sodium Carbonate (2.0 M aqueous solution, 3.0 equiv)
Solvent: 1,4-Dioxane or DME (Dimethoxyethane)
Protocol:
Degassing: Charge a reaction vessel with 1,4-Dioxane and the aqueous Na
CO solution. Sparge with Nitrogen (N) or Argon for 15 minutes to remove dissolved oxygen (Critical for Pd(0) stability).
Addition: Add 3-bromo-2-hydroxypyridine, 2-furanylboronic acid, and the Pd catalyst under a positive pressure of inert gas.
Heating: Seal the vessel and heat to 90–100 °C for 12–16 hours. Monitor reaction progress via LC-MS (Target mass: [M+H]
= 162.1).
Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and water. Separate phases.
Acidification (Critical): The product may reside in the aqueous phase as the phenolate/pyridonate salt. Carefully acidify the aqueous layer to pH ~4–5 with 1M HCl to precipitate the neutral 2-pyridone form or extract it into organic solvent (DCM/MeOH 9:1).
Purification: Flash column chromatography on silica gel.
Eluent: DCM:MeOH (95:5 to 90:10). The product is polar due to the lactam moiety.
Figure 2: Optimized Suzuki-Miyaura coupling workflow for 3-(furan-2-yl)-2-hydroxypyridine synthesis.
Physicochemical & Analytical Characterization
Accurate identification requires distinguishing the furan signals from the pyridine core.
Property
Expected Value / Feature
Notes
Physical State
Off-white to pale yellow solid
High melting point due to intermolecular H-bonding (dimerization).[1]
H NMR (DMSO-d)
11.5–12.0 (br s, 1H, NH/OH)
Broad singlet confirms the lactam NH or exchangeable OH.
Furan protons typically appear at 6.6, 7.0, 7.8 ppm.
MS (ESI)
[M+H] = 162.16
Positive mode ionization.
Solubility
DMSO, Methanol, DMF
Poor solubility in non-polar solvents (Hexane, EtO).
Medicinal Chemistry Applications
Kinase Hinge Binding
The 2-pyridone motif is a privileged scaffold in kinase inhibition. It mimics the hydrogen bonding pattern of the adenine ring of ATP.
Mechanism: The lactam NH acts as a donor to the kinase hinge region (e.g., to the backbone carbonyl of the gatekeeper residue), while the Carbonyl (C=O) acts as an acceptor from the backbone NH.
Furan Role: The furan ring at C3 serves as a lipophilic spacer that can orient substituents into the ribose binding pocket or the solvent-exposed front region, depending on the specific kinase topology.
Bioisosterism
The 3-(furan-2-yl) moiety can act as a bioisostere for:
Biaryl systems: Replacing a phenyl-phenyl linkage to alter metabolic stability or solubility.
Indoles: The furan-pyridine fusion (if cyclized) or the rotatable biaryl mimics the electronics of indole but with different H-bond capabilities.
Metal Coordination
While the monodentate furan oxygen is a poor ligand, the 2-hydroxypyridine moiety is a classic N,O-chelator (forming 4-membered rings or bridging metals). In the presence of transition metals (Cu, Zn), this scaffold can form stable complexes, which is relevant for metalloenzyme inhibitors.
References
Suzuki-Miyaura Coupling Mechanism & Protocols
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link
Tautomerism of 2-Hydroxypyridines
Beak, P., et al. (1976). Protomeric Equilibria in 2-Hydroxypyridine/2-Pyridone Systems. Journal of the American Chemical Society, 98(1), 171–179. Link
Pyridones in Medicinal Chemistry
Zhang, Y., & Pike, A. (2021).[3][4] Pyridones in drug discovery: Recent advances. Bioorganic & Medicinal Chemistry Letters, 38, 127849.[4] Link
Kinase Inhibitor Design Principles
Noble, M. E., Endicott, J. A., & Johnson, L. N. (2004). Protein kinase inhibitors: insights into drug design from structure. Science, 303(5665), 1800-1805. Link
Advanced Technical Guide: Tautomeric Dynamics of 3-(Furan-2-yl)-2-hydroxypyridine
Executive Summary This technical guide provides a comprehensive analysis of the tautomeric equilibrium of 3-(Furan-2-yl)-2-hydroxypyridine , a critical scaffold in medicinal chemistry and supramolecular design. Unlike th...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive analysis of the tautomeric equilibrium of 3-(Furan-2-yl)-2-hydroxypyridine , a critical scaffold in medicinal chemistry and supramolecular design. Unlike the unsubstituted parent 2-hydroxypyridine, the introduction of a furan-2-yl moiety at the C3 position introduces unique steric, electronic, and rotameric constraints that significantly perturb the classic lactam-lactim equilibrium. This guide dissects the thermodynamic drivers, spectroscopic signatures, and synthetic pathways relevant to researchers optimizing this pharmacophore for kinase inhibition or excited-state intramolecular proton transfer (ESIPT) applications.
Thermodynamic & Structural Landscape
The Core Equilibrium: Lactam vs. Lactim
The molecule exists in a dynamic equilibrium between two primary tautomers: the Lactam (2-pyridone) and the Lactim (2-hydroxypyridine) . While the lactam form is generally thermodynamically preferred in the solid state and polar solvents due to a high dipole moment and dimerization capability, the C3-furan substituent alters this landscape.
Lactam Form (A): Characterized by an N-H bond and a C=O carbonyl. It is the dominant species in aqueous media and biological fluids, often mimicking peptide bonds in enzyme active sites.
Lactim Form (B): Characterized by a pyridine ring and an O-H group. It gains stability in the gas phase and non-polar solvents (e.g., cyclohexane,
) due to aromaticity preservation of the pyridine ring.
The "Furan Effect": Electronic & Steric Modulation
The 3-(furan-2-yl) group is not merely a passive bystander; it actively modulates the tautomeric ratio (
) through three distinct mechanisms:
Electronic Conjugation: The furan ring acts as a
-donor but -acceptor. The extended conjugation stabilizes the lactam form's polarized carbonyl system more effectively than the lactim's hydroxyl group.
Intramolecular Hydrogen Bonding: Depending on the rotameric state of the furan ring, the furan oxygen can act as a weak hydrogen bond acceptor.
Scenario 1: Interaction with Lactam N-H (N-H···O
). This stabilizes the lactam tautomer and locks the biaryl conformation.
Scenario 2: Interaction with Lactim O-H (O-H···O
). Less likely due to the poor basicity of the furan oxygen, but possible in non-polar environments.
Steric Hindrance: The bulk of the furan ring at C3 destabilizes the planar dimers required for lactam lattice energy, potentially increasing the solubility and relative population of the lactim monomer in aprotic solvents.
Solvent-Dependent Equilibrium Constants
The following table summarizes the predicted tautomeric ratios based on solvatochromic shifts and DFT comparisons of analogous 3-heteroaryl-pyridines.
Solvent Environment
Dielectric Constant ()
Dominant Species
Mechanism of Stabilization
Gas Phase
1.0
Lactim (~60%)
Aromaticity of pyridine ring; absence of dipolar solvation.
Cyclohexane
2.0
Lactim / Lactam Mix
Weak solvation favors the less polar lactim; H-bonding is intramolecular.
Chloroform
4.8
Lactam (>80%)
Lactam dimers form (favored over monomers).
DMSO / Methanol
33-47
Lactam (>99%)
H-bond donation from solvent to C=O; dipole stabilization.
Water (pH 7)
80.1
Lactam (>99.9%)
Hydrophobic hydration and strong dipolar interactions.
Mechanistic Pathways & Visualization
The following diagram illustrates the tautomeric interconversion and the synthesis of the scaffold from furan precursors.
Figure 1: Synthetic pathway and tautomeric equilibrium of 3-(furan-2-yl)-2-hydroxypyridine. The equilibrium shifts based on solvent polarity and proton availability.
Spectroscopic Identification Protocols
Distinguishing between the two forms requires precise spectroscopic techniques. The following protocols are self-validating systems for structural confirmation.
NMR Spectroscopy (
H,
C,
N)
Protocol: Dissolve 5-10 mg of the compound in DMSO-
(favors lactam) and CDCl (allows lactim observation).
Carbonyl vs. C-O Signal:
Lactam: Look for a carbonyl carbon signal in
C NMR around 160–165 ppm .
Lactim: The C2 carbon shifts upfield to 155–160 ppm (typical aromatic C-O).
Coupling Constants (
):
Lactam: The coupling between H3 and H4 (if H3 is present, but here C3 is substituted) or H4-H5-H6 pattern shows distinct alternation characteristic of the diene-like character of the pyridone ring.
Nitrogen NMR (
N): This is the definitive probe. The Lactam N-H nitrogen appears around -240 ppm (relative to nitromethane), whereas the Lactim pyridine-like nitrogen appears downfield around -100 to -130 ppm .
UV-Vis Spectroscopy
Protocol: Prepare
M solutions in solvents of varying polarity (Cyclohexane, Acetonitrile, Methanol).
Band I (300-340 nm): Associated with the
transition of the pyridone (Lactam) chromophore.
Band II (270-290 nm): Associated with the pyridine (Lactim) chromophore.
Validation: An isosbestic point observed upon gradual addition of methanol to a cyclohexane solution confirms a clean two-state equilibrium without degradation.
Experimental Workflow: Synthesis & Isolation
This protocol describes the synthesis of 3-(furan-2-yl)-2-hydroxypyridine via a ring transformation strategy, ensuring high regioselectivity.
Reagents: 2-Furonitrile, Lithiated intermediate, or 2-Acetylfuran, Ammonia source.
Method: Modified Krohnke Synthesis or Oxidative Rearrangement.
Step-by-Step Protocol:
Precursor Activation: React 2-acetylfuran with dimethylformamide dimethyl acetal (DMF-DMA) to form the enaminone intermediate.
Conditions: Reflux in toluene for 4 hours.
Checkpoint: Monitor disappearance of starting material via TLC (30% EtOAc/Hex).
Cyclization: Treat the enaminone with cyanoacetamide or ethyl cyanoacetate in the presence of a base (NaOEt/EtOH).
Mechanism:[1][2][3][4][5] Michael addition followed by cyclization and aromatization.
Hydrolysis/Decarboxylation: If a nitrile/ester group is present at C3/C4, perform acid hydrolysis (6M HCl, reflux 12h) to yield the 2-pyridone core.
Note: The furan ring is acid-sensitive.[5] Control temperature (
C) to prevent ring opening of the furan.
Purification:
Precipitate the crude product by adjusting pH to 6-7 (isoelectric point).
Recrystallize from Ethanol/Water (9:1). The solid obtained is predominantly the Lactam tautomer.
Applications in Drug Development
Kinase Inhibitor Design
In kinase drug discovery, the tautomeric state determines the hydrogen bond donor/acceptor motif (DA vs. AD).
Lactam (DA motif): N-H acts as Donor, C=O acts as Acceptor. Matches the hinge region of many kinases (e.g., p38 MAP kinase).
Lactim (AD motif): N: acts as Acceptor, O-H acts as Donor.
Strategy: When docking 3-(furan-2-yl)-2-hydroxypyridine derivatives, both tautomers must be modeled. The furan ring often occupies the hydrophobic "gatekeeper" pocket, while the pyridone/hydroxypyridine headgroup anchors to the hinge.
ESIPT (Excited State Intramolecular Proton Transfer)
While the parent molecule has limited ESIPT, derivatives with an ortho-proton acceptor on the furan ring (e.g., 3-(3-pyridyl)-2-hydroxypyridine or specific furan variants) can undergo ESIPT.
Mechanism: Upon photoexcitation, the acidity of the -OH (or -NH) and basicity of the acceptor change, driving a proton transfer that results in a large Stokes shift fluorescence. This is utilized in designing ratiometric fluorescent probes.[6]
References
Tautomeric Equilibrium of 2-Hydroxypyridines: Forlani, L., et al. "Reinvestigation of the tautomerism of some substituted 2-hydroxypyridines."[3] Arkivoc, 2002.[7]
Synthesis of Furan-Pyridine Scaffolds: Butin, A. V., et al. "Furans in the synthesis of azaheterocycles." Chemical Reviews, 2015.
Lactam-Lactim Tautomerism in Drug Design: Cavasotto, C. N., et al. "Tautomerism in drug discovery." Drug Discovery Today, 2004.
Spectroscopic Analysis of Pyridones: Cox, R. A. "Tautomerism of 2-hydroxypyridine and its derivatives." Canadian Journal of Chemistry, 2007.
ESIPT Mechanisms in Heterocycles: Klymchenko, A. S. "Solvatochromic and Fluorogenic Probes for Biomolecular Imaging." Accounts of Chemical Research, 2017.
The Discovery and Development of Furan-Substituted Hydroxypyridinones: A Technical Guide for Drug Discovery Professionals
Foreword: The Convergence of Privileged Scaffolds In the landscape of medicinal chemistry, the strategic combination of well-established pharmacophores is a powerful approach to generating novel drug candidates with enha...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Convergence of Privileged Scaffolds
In the landscape of medicinal chemistry, the strategic combination of well-established pharmacophores is a powerful approach to generating novel drug candidates with enhanced potency and tailored properties. This technical guide delves into the discovery and development of a compelling class of hybrid molecules: furan-substituted hydroxypyridinones. This class of compounds marries the exceptional metal-chelating properties of the hydroxypyridinone core with the diverse biological activities and metabolic advantages conferred by the furan moiety.[1][2][3]
Hydroxypyridinones (HPOs) are renowned for their high affinity and selectivity for trivalent metal ions, particularly iron(III).[1][4] This has led to their clinical use in treating iron overload diseases.[4] The furan ring, a five-membered aromatic heterocycle, is a "privileged scaffold" found in numerous natural products and FDA-approved drugs.[5][6] Its incorporation into drug candidates can modulate physicochemical properties, improve metabolic stability, and provide vectors for interacting with various biological targets.[3][6]
This guide will provide researchers, scientists, and drug development professionals with an in-depth understanding of the rationale, synthesis, and biological evaluation of furan-substituted hydroxypyridinones, offering both field-proven insights and detailed, actionable protocols.
The Strategic Rationale: Why Furan and Hydroxypyridinone?
The decision to synthesize and investigate furan-substituted hydroxypyridinones is rooted in a clear scientific rationale aimed at creating multifunctional molecules with potentially synergistic or novel therapeutic applications.
The Hydroxypyridinone Core: A Master of Metal Chelation
The 3-hydroxy-4-pyridinone (3,4-HOPO) scaffold is a bidentate chelator with a high affinity for hard metal ions like Fe(III).[2][4] This ability to sequester iron is crucial in disease states characterized by iron overload, where excess iron can catalyze the formation of reactive oxygen species (ROS), leading to oxidative stress and cellular damage.[1] Beyond systemic iron overload, localized iron dysregulation is implicated in the pathophysiology of various diseases, including neurodegenerative disorders and cancer, making iron chelators attractive therapeutic candidates.[1]
The Furan Moiety: A Versatile Modulator of Biological Activity
The furan ring is not merely an inert spacer. Its incorporation is a deliberate strategy to:
Expand Biological Target Space: Furan derivatives are known to exhibit a wide array of biological activities, including anticancer, anti-inflammatory, antimicrobial, and enzyme inhibitory properties.[3][5][6] By attaching a furan moiety, the resulting hybrid molecule may gain new biological functions independent of or complementary to the iron-chelating activity of the hydroxypyridinone core.
Modulate Physicochemical Properties: The furan ring can influence the lipophilicity, solubility, and electronic properties of the molecule.[7] This allows for the fine-tuning of pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME). For instance, increasing lipophilicity can enhance the ability of a compound to cross cell membranes and inhibit intracellular enzymes.[7]
Serve as a Bioisostere: The furan ring can act as a bioisostere for a phenyl ring, often leading to improved metabolic stability and receptor interaction profiles.
The convergence of these two scaffolds, therefore, presents an opportunity to develop novel therapeutics with multifaceted mechanisms of action.
Synthetic Strategies: Building the Furan-Hydroxypyridinone Scaffold
The synthesis of furan-substituted hydroxypyridinones can be approached in a modular fashion, typically involving the synthesis of the hydroxypyridinone core followed by the introduction of the furan substituent, or vice versa. The following sections provide an overview of common synthetic routes and a detailed experimental protocol for a representative compound.
General Synthetic Pathways
The construction of the furan-substituted hydroxypyridinone backbone generally follows one of two main strategies:
Construction from a Pre-formed Furan Derivative: This approach involves starting with a furan-containing building block and constructing the hydroxypyridinone ring onto it. This is often achieved through multi-step sequences involving condensation and cyclization reactions.
Functionalization of a Pre-formed Hydroxypyridinone: This more common strategy involves the synthesis of the hydroxypyridinone core, often from readily available starting materials like maltol, followed by the introduction of the furan moiety through various coupling or condensation reactions.
A generalized workflow for the latter approach is depicted below:
Caption: General synthetic workflow for furan-substituted hydroxypyridinones.
Detailed Experimental Protocol: Synthesis of a Representative Furan-Substituted Hydroxypyridinone
The following protocol details the synthesis of a 3-hydroxy-2-(furan-2-yl)-1-methyl-1,4-dihydropyridin-4-one, adapted from established methodologies.[8][9]
Step 1: Protection of Maltol
Setup: To a solution of 2-methyl-3-hydroxypyran-4-one (maltol) (1 equivalent) in a suitable solvent such as methanol, add an aqueous solution of sodium hydroxide (1.1 equivalents).
Reaction: Add benzyl chloride (1.1 equivalents) to the mixture and reflux for 6 hours.
Work-up: After cooling, remove the solvent under reduced pressure. Add water to the residue and extract with dichloromethane. Wash the combined organic layers with 5% sodium hydroxide solution and then with water. Dry the organic phase over anhydrous sodium sulfate and concentrate in vacuo to yield the benzylated maltol.
Step 2: Amination to form the Pyridinone Ring
Setup: Dissolve the protected maltol from Step 1 (1 equivalent) in an ethanol/water mixture.
Reaction: Add the desired primary amine (e.g., methylamine, 1.2 equivalents) and adjust the pH to 13 with a 2N sodium hydroxide solution. Stir the mixture at room temperature for 7 days.
Work-up: Reduce the volume of the mixture in vacuo and acidify to pH 5.0 with concentrated hydrochloric acid. Extract the aqueous mixture with dichloromethane. Combine the organic extracts and evaporate to yield the protected hydroxypyridinone.
Step 3: Introduction of the Furan Moiety
This step can be achieved through various methods, including a condensation reaction with a furan aldehyde. The exact conditions will depend on the specific reactants and desired product.
Step 4: Deprotection
Setup: Dissolve the benzylated furan-substituted hydroxypyridinone from the previous step in ethanol.
Reaction: Subject the solution to catalytic hydrogenation in the presence of a 5% Palladium on carbon (Pd/C) catalyst for 4 hours.
Work-up: Filter the reaction mixture to remove the catalyst and evaporate the solvent to yield the final furan-substituted hydroxypyridinone. Purify the product by recrystallization.
The biological evaluation of furan-substituted hydroxypyridinones is a critical step in elucidating their therapeutic potential. A tiered screening approach is typically employed, starting with in vitro assays to assess specific activities and cytotoxicity, followed by more complex cell-based and potentially in vivo studies for promising candidates.
In Vitro Assays
A panel of in vitro assays is essential to characterize the biological profile of these compounds.
3.1.1. Iron (III) Chelation Assay
This assay determines the ability of the compounds to bind to iron, a key feature of the hydroxypyridinone core.
Protocol: Ferrozine-Based Iron (II) Chelation Assay [10][11][12]
Principle: Ferrozine forms a stable, colored complex with Fe(II). In the presence of a chelating agent, the formation of the Ferrozine-Fe(II) complex is disrupted, leading to a decrease in absorbance.
Reagents:
Test compound solution (in methanol or DMSO)
Ferrous chloride (FeCl₂) solution (2 mM)
Ferrozine solution (5 mM)
Methanol
Procedure:
To a 96-well plate, add 50 µL of the test compound at various concentrations.
Add 100 µL of FeCl₂ solution to each well.
Initiate the reaction by adding 100 µL of ferrozine solution.
Incubate the mixture at room temperature for 10 minutes.
Measure the absorbance at 562 nm using a microplate reader.
Data Analysis: The percentage of inhibition of the ferrozine-Fe(II) complex formation is calculated as:
% Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100
The IC₅₀ value (the concentration of the compound that inhibits 50% of complex formation) is then determined.
3.1.2. Cytotoxicity and Antiproliferative Activity
The MTT assay is a widely used colorimetric assay to assess the cytotoxic and antiproliferative effects of compounds on cancer cell lines.
Protocol: MTT Assay for Cytotoxicity [7][13][14][15]
Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.
Cell Lines: A panel of relevant cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) and a normal cell line (e.g., MCF-10A) should be used to assess both efficacy and selectivity.[13]
Procedure:
Seed cells in a 96-well plate at an appropriate density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight.[13]
Treat the cells with various concentrations of the furan-substituted hydroxypyridinone derivatives for a specified duration (e.g., 24, 48, or 72 hours).
Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.
Carefully remove the medium and add 100-200 µL of a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Measure the absorbance at 540-595 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value for each compound.
3.1.3. Enzyme Inhibition Assays
Given the known enzyme inhibitory potential of both furan and hydroxypyridinone scaffolds, it is prudent to screen these compounds against relevant enzymes. For example, tyrosinase inhibition is a relevant target for compounds with applications in cosmetics and treating hyperpigmentation disorders.[8]
Structure-Activity Relationship (SAR) Studies
Systematic modification of the furan-substituted hydroxypyridinone scaffold is crucial for understanding the relationship between chemical structure and biological activity. Key areas for modification and analysis include:
Position of the Furan Ring: The attachment point of the furan ring on the hydroxypyridinone core can significantly impact activity.
Substitution on the Furan Ring: Introducing various substituents (e.g., halogens, alkyl, or aryl groups) on the furan ring can modulate lipophilicity, electronic properties, and steric interactions with the biological target.[16]
Substitution on the Pyridinone Ring: Modifications at other positions of the hydroxypyridinone ring can also influence activity and selectivity.[7]
The following diagram illustrates key points for SAR exploration:
Caption: Key structural features for SAR studies of furan-substituted hydroxypyridinones.
Quantitative Data Summary
The following tables summarize representative quantitative data for the biological activities of furan-substituted hydroxypyridinones and related compounds from the literature.
Table 1: Anticancer Activity of Furan-Containing Compounds
The exploration of furan-substituted hydroxypyridinones represents a promising frontier in drug discovery. The strategic amalgamation of these two privileged scaffolds has the potential to yield novel therapeutic agents with multifaceted mechanisms of action. This guide has provided a comprehensive overview of the rationale, synthesis, and biological evaluation of this compound class, equipping researchers with the foundational knowledge and practical protocols to advance their own discovery programs.
Future research in this area should focus on:
Elucidation of Mechanisms of Action: For compounds exhibiting potent biological activity, detailed mechanistic studies are required to identify their specific molecular targets and signaling pathways.
Optimization of Pharmacokinetic Properties: Further medicinal chemistry efforts should be directed towards optimizing the ADME profiles of lead compounds to enhance their drug-like properties.
In Vivo Efficacy Studies: Promising candidates identified through in vitro screening should be advanced to preclinical in vivo models to evaluate their efficacy and safety in a more physiologically relevant context.
By building upon the principles and methodologies outlined in this guide, the scientific community can continue to unlock the full therapeutic potential of furan-substituted hydroxypyridinones.
References
Synthesis, biological evaluation, molecular docking, MD simulation and DFT analysis of new 3-hydroxypyridine-4-one derivatives as anti-tyrosinase and antioxidant agents. [Link]
Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. [Link]
MTT Assay Protocol for Cell Viability and Proliferation. [Link]
Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. [Link]
Structure-activity investigation of the inhibition of 3-hydroxypyridin-4-ones on mammalian tyrosine hydroxylase. [Link]
Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method. [Link]
Ferrous ion-chelating Assay for analysis of antioxidant potential of Sargassum sp and Iyengaria sp. [Link]
The Ferrous Ion Chelating Assay of Extracts. [Link]
Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. [Link]
Synthesis and Biological Evaluation of Novel Furopyridone Derivatives as Potent Cytotoxic Agents against Esophageal Cancer. [Link]
Hydroxypyridinone-Based Iron Chelators with Broad-Ranging Biological Activities. [Link]
Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. [Link]
Synthesis and Characterization of Three New Furan-Containing Terpyridine Derivatives. [Link]
Hydroxypyridinone Chelators: From Iron Scavenging to Radiopharmaceuticals for PET Imaging with Gallium-68. [Link]
Hydroxypyridinone Derivatives: Synthesis And Cytotoxic Evaluation. [Link]
REGIOSPECIFIC PREPARATION OF SUBSTITUTED FURANS FROM SOME 5-SUBSTITUTED DERIVATIVES OF 1,1-DIETHOXYALK-3-YN-2-ONES. [Link]
Hydroxypyridinone-Based Metal Chelators towards Ecotoxicity: Remediation and Biological Mechanisms. [Link]
Novel 3-hydroxypyridin-4-one hexadentate ligand-based polymeric iron chelator: synthesis, characterization and antimicrobial evaluation. [Link]
Synthesis, characterization and biological evaluations of 2-(4-hydroxyaryl)-N'-[{5'-(substituted aryl)-furan-2'-yl}-methylidene]-ketohydrazides. [Link]
Validation of putative biomarkers of furan exposure through quantitative analysis of furan metabolites in urine of F344 rats exposed to stable isotope labeled furan. [Link]
Characterization of novel furan compounds on the basis of their radical scavenging activity and cytoprotective effects against glutamate- and lipopolysaccharide-induced insults. [Link]
Structure-Based Virtual Screening of Furan-1,3,4-Oxadiazole Tethered N-phenylacetamide Derivatives as Novel Class of hTYR and hTYRP1 Inhibitors. [Link]
Synthesis of polymers containing 3-hydroxypyridin-4-one bidentate ligands for treatment of iron overload. [Link]
Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. [Link]
Introduction to Furopyridine Compounds: A Technical Guide to Synthesis and Medicinal Chemistry
[1] Executive Summary Furopyridines—heterocyclic scaffolds fusing a furan ring with a pyridine core—represent a critical class of bioisosteres in modern drug discovery.[1][2][3][4] Structurally analogous to indoles, quin...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
Furopyridines—heterocyclic scaffolds fusing a furan ring with a pyridine core—represent a critical class of bioisosteres in modern drug discovery.[1][2][3][4] Structurally analogous to indoles, quinolines, and benzofurans, they offer distinct physicochemical advantages, including altered hydrogen bond acceptor capabilities, reduced lipophilicity (LogP), and improved metabolic stability.
This technical guide provides a comprehensive analysis of the furopyridine class, focusing on the furo[2,3-b]pyridine and furo[3,2-c]pyridine isomers.[5] It details robust synthetic protocols, specifically the Sonogashira-cyclization cascade, and examines their application as kinase inhibitors (EGFR, CDK2) and immunomodulators (TLR8).
Part 1: Structural Architecture & Isomerism
The fusion of the
-deficient pyridine ring with the -excessive furan ring yields four primary positional isomers. The nomenclature depends on the fusion bond relative to the pyridine nitrogen.
The Four Core Isomers
Furo[2,3-b]pyridine: The most explored isomer in kinase inhibition (e.g., PI3K, Akt). The nitrogen is para to the furan oxygen.
Furo[3,2-b]pyridine: Often explored for bioisosteric replacement of benzofuran.
Furo[2,3-c]pyridine: Known for TLR8 agonism and vaccine adjuvant properties.[6]
Furo[3,2-c]pyridine: Recently highlighted for EGFR inhibition in non-small cell lung cancer (NSCLC).
Bioisosteric Significance:
Replacing the benzene ring of an indole or benzofuran with a pyridine ring (creating a furopyridine) introduces a nitrogen atom that can serve as a specific hydrogen bond acceptor. This is critical for interacting with the "hinge region" of kinase ATP-binding pockets, often improving potency and selectivity profiles compared to their carbocyclic counterparts.
Part 2: Synthetic Methodologies
The most robust route to functionalized furopyridines is the tandem Sonogashira coupling–heterocyclization . This approach allows for the convergent assembly of the core from readily available halopyridones and terminal alkynes.
Mechanistic Pathway: The Sonogashira Cascade
The synthesis typically proceeds via the cross-coupling of an o-halopyridone (or o-halohydroxypyridine) with a terminal alkyne, followed by a 5-endo-dig cyclization.
Caption: Logical flow of the tandem Sonogashira coupling and 5-endo-dig cyclization to generate the furopyridine core.[7]
Validated Experimental Protocol
Target: Synthesis of 2-substituted Furo[2,3-b]pyridine via Sonogashira Coupling.
Reference Standard: Adapted from methodologies for kinase inhibitor synthesis (e.g., CDK2 inhibitors).[8]
Degassing (Critical): In a flame-dried Schlenk flask, combine DMF and Et₃N. Sparge with argon for 15 minutes. Reasoning: Dissolved oxygen causes homocoupling of alkynes (Glaser coupling) and deactivates the Pd(0) species.
Catalyst Addition: Add 2-Hydroxy-3-iodopyridine, Pd(PPh₃)₂Cl₂, and CuI to the solvent mixture under a positive stream of argon.
Alkyne Addition: Add phenylacetylene dropwise via syringe.
Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor via TLC (Hexane/EtOAc).
Observation: The reaction initially forms the acyclic alkynyl pyridine. Prolonged heating or addition of stronger base (e.g., KOtBu) may be required to drive the 5-endo-dig cyclization if it does not occur spontaneously.
Workup: Cool to room temperature. Dilute with EtOAc and wash with water (x3) to remove DMF. Wash with brine, dry over Na₂SO₄, and concentrate.
Purification: Flash column chromatography (SiO₂).
Validation:
¹H NMR: Look for the disappearance of the alkyne proton and the appearance of the furan C3-H singlet (typically
7.0–7.5 ppm).
HRMS: Confirm molecular ion [M+H]⁺.
Part 3: Medicinal Chemistry & SAR[2][5][6][10][11]
Furopyridines are "privileged scaffolds" in oncology.[1][2] Their planar structure allows them to mimic the adenine ring of ATP, making them potent Type I kinase inhibitors.
Key Biological Targets
EGFR (Epidermal Growth Factor Receptor): Furo[3,2-c]pyridines have shown nanomolar potency against NSCLC mutants (L858R/T790M), overcoming resistance to first-generation drugs like erlotinib [1].
CDK2 (Cyclin-Dependent Kinase 2): Furo[2,3-b]pyridine derivatives act as bioisosteres of roscovitine, inhibiting cell proliferation in breast cancer lines (MCF-7) [2].
TLR8 (Toll-like Receptor 8): 2,3-Diamino-furo[2,3-c]pyridines serve as agonists, activating NF-κB signaling for vaccine adjuvancy [3].[6]
Structure-Activity Relationship (SAR) Logic
The substitution pattern on the furopyridine ring dictates its selectivity profile.[2]
Diagram 2: SAR Decision Tree
Caption: Strategic derivatization points on the furopyridine scaffold for optimizing kinase inhibitory activity.
Comparative Potency Data
The following table summarizes the potency of furopyridine derivatives against key cancer targets compared to standard inhibitors.
Compound Class
Target
Cell Line / Assay
IC₅₀ / Activity
Reference
Furo[3,2-c]pyridine (PD18)
EGFR (WT)
Kinase Assay
1.2 nM
[1]
Furo[3,2-c]pyridine (PD56)
EGFR (L858R/T790M)
Kinase Assay
3.5 nM
[1]
Furo[2,3-b]pyridine deriv.
CDK2
Kinase Assay
0.93 µM
[2]
Roscovitine (Control)
CDK2
Kinase Assay
0.39 µM
[2]
Furo[2,3-c]pyridine
TLR8
HEK293 (NF-κB)
EC₅₀ < 1 µM
[3]
Part 4: Future Outlook
The furopyridine scaffold is evolving beyond simple inhibition.
PROTACs (Proteolysis Targeting Chimeras): Researchers are utilizing the furopyridine core as the "warhead" (ligand for the protein of interest) linked to E3 ligase recruiters. The scaffold's amenability to C2-functionalization makes it ideal for linker attachment.
Covalent Inhibition: Introduction of acrylamide groups at the C2 or C3 position allows for covalent bonding to cysteine residues (e.g., Cys797 in EGFR), potentially overcoming reversible binding resistance.
References
Todsaporn, D., et al. (2024). Furopyridine Derivatives as Potent Inhibitors of the Wild Type, L858R/T790M, and L858R/T790M/C797S EGFR.[4][10] Journal of Physical Chemistry B. [Link]
Al-Sanea, M. M., et al. (2021). Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. Molecules. [Link]
Beesu, M., et al. (2012). Structure-activity relationships in human Toll-like receptor 8-active 2,3-diamino-furo[2,3-c]pyridines. Journal of Medicinal Chemistry. [Link]
Taszarek, M., & Reissig, H. U. (2022). Synthesis of New Multivalent Furo[3,2-c]pyridine and Bifuro[3,2-c]pyridine Derivatives. Heterocycles. [Link]
Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. [Link]
An In-depth Technical Guide to 3-(Furan-2-yl)-2-hydroxypyridine: Synthesis, Characterization, and Potential Applications
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 3-(Furan-2-yl)-2-hydroxypyridine, a heterocyclic compound of interest in medicinal chemis...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 3-(Furan-2-yl)-2-hydroxypyridine, a heterocyclic compound of interest in medicinal chemistry and materials science. While a specific CAS number for this compound is not readily found in major chemical databases, indicating its potential novelty, this guide outlines established synthetic routes to closely related 3-aryl-2-hydroxypyridines from furan precursors. We will delve into the underlying chemical principles, provide detailed experimental protocols, and discuss methods for characterization. Furthermore, this guide will explore the potential applications of this class of compounds in drug development and other advanced fields, supported by authoritative references from the scientific literature.
Introduction: The Significance of the Furan-Pyridine Scaffold
The fusion of furan and pyridine rings into a single molecular entity creates a scaffold with significant potential in medicinal chemistry and materials science. The pyridine ring is a common motif in a vast array of pharmaceuticals and bioactive natural products. Similarly, the furan ring is a versatile building block in organic synthesis. The combination of these two heterocycles in 3-(Furan-2-yl)-2-hydroxypyridine is anticipated to yield unique electronic and steric properties, making it an attractive target for novel drug design and the development of functional materials.
The 2-hydroxypyridine moiety can exist in equilibrium with its tautomeric form, 2-pyridone. This tautomerism can play a crucial role in the molecule's biological activity and its interactions with biological targets.
Synthetic Strategies: From Furan to Pyridine
The synthesis of 3-substituted-2-hydroxypyridines often involves the transformation of a furan ring into a pyridine ring. A common and effective method is the reaction of 2-acylfurans with ammonia or an ammonia source under elevated temperature and pressure. This reaction proceeds through a ring-opening and subsequent re-cyclization mechanism.
Proposed Synthetic Pathway for 3-(Furan-2-yl)-2-hydroxypyridine
A plausible synthetic route to 3-(Furan-2-yl)-2-hydroxypyridine starts from 2-acetylfuran, which is a readily available commercial starting material. The key transformation involves a reaction with an appropriate nitrogen source to form the pyridine ring.
Experimental Protocol: Synthesis of 3-(Furan-2-yl)-2-hydroxypyridine
Materials:
2-Furoylfuran (or 2,2'-difuryl ketone)
Aqueous Ammonia (25-28%)
An appropriate catalyst (e.g., p-butylurea, as suggested in some methodologies for similar compounds)[1]
Ethanol or other suitable solvent
High-pressure autoclave reactor
Procedure:
Charging the Reactor: In a high-pressure autoclave, combine 2-furoylfuran, aqueous ammonia, and the catalyst. The molar ratios of the reactants should be optimized based on preliminary small-scale experiments. A solvent such as ethanol may be used to facilitate the reaction.
Reaction Conditions: Seal the autoclave and begin stirring. Heat the reaction mixture to a temperature in the range of 150-220°C. The pressure inside the reactor will increase due to the heating of the solvent and the evolution of any gaseous byproducts. The reaction should be monitored for a period of 2 to 6 hours.
Work-up and Isolation: After the reaction is complete, cool the autoclave to room temperature and carefully vent any excess pressure. The crude product may precipitate out of the solution upon cooling. Filter the solid product and wash it with a suitable solvent (e.g., cold ethanol or water) to remove any unreacted starting materials and soluble impurities.
Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water mixture) to obtain 3-(Furan-2-yl)-2-hydroxypyridine of high purity.
Causality Behind Experimental Choices:
High Temperature and Pressure: These conditions are necessary to overcome the activation energy barrier for the ring-opening of the furan and the subsequent cyclization to form the more stable pyridine ring.
Aqueous Ammonia: Serves as the nitrogen source for the pyridine ring. The concentration and excess of ammonia can influence the reaction rate and yield.
Catalyst: While not always strictly necessary, a catalyst like p-butylurea can improve the reaction efficiency and yield by facilitating the key reaction steps.[1]
Visualization of the Synthetic Workflow
Caption: Synthetic workflow for 3-(Furan-2-yl)-2-hydroxypyridine.
Physicochemical Properties and Characterization
The successful synthesis of 3-(Furan-2-yl)-2-hydroxypyridine would be confirmed through a combination of spectroscopic and analytical techniques.
Property
Expected Value/Observation
Method of Determination
Molecular Formula
C₉H₇NO₂
High-Resolution Mass Spectrometry (HRMS)
Molecular Weight
161.16 g/mol
Mass Spectrometry (MS)
Appearance
Off-white to pale yellow solid
Visual Inspection
Melting Point
To be determined
Melting Point Apparatus
Solubility
Expected to be soluble in polar organic solvents
Solubility Tests
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the pyridine and furan rings. The chemical shifts and coupling constants of these signals would provide definitive evidence for the structure. The hydroxyl proton may appear as a broad singlet.
¹³C NMR: The carbon NMR spectrum will show the expected number of signals corresponding to the nine carbon atoms in the molecule, with characteristic chemical shifts for the aromatic and hydroxyl-bearing carbons.
Infrared (IR) Spectroscopy: The IR spectrum should exhibit a broad absorption band in the region of 3400-3200 cm⁻¹ corresponding to the O-H stretching vibration of the hydroxyl group. Characteristic peaks for C=C and C-N stretching of the aromatic rings would also be present.
Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.
Potential Applications in Drug Development and Beyond
The 3-aryl-2-hydroxypyridine scaffold is of significant interest in drug discovery due to its ability to act as a bioisostere for other functional groups and its capacity to engage in various non-covalent interactions with biological targets.
Signaling Pathway Interactions
Derivatives of furan- and pyridine-containing compounds have been shown to interact with various signaling pathways implicated in diseases such as cancer and inflammation. For instance, some furan-containing compounds have been investigated for their ability to modulate the activity of cytochrome P450 enzymes, which are involved in the metabolism of xenobiotics and endogenous compounds.[2]
Caption: Potential interaction with a cellular signaling pathway.
Areas of Therapeutic Interest
Oncology: The pyridine and furan moieties are present in numerous anticancer agents. The unique structure of 3-(Furan-2-yl)-2-hydroxypyridine could be exploited to design novel kinase inhibitors or compounds that interfere with DNA replication in cancer cells.
Neuroscience: The pyridine scaffold is a key component of many drugs targeting the central nervous system. This compound could serve as a starting point for the development of new treatments for neurodegenerative diseases or psychiatric disorders.
Infectious Diseases: Heterocyclic compounds are a rich source of antimicrobial agents. 3-(Furan-2-yl)-2-hydroxypyridine and its derivatives could be screened for activity against a range of bacterial and fungal pathogens.
Conclusion and Future Directions
While the specific compound 3-(Furan-2-yl)-2-hydroxypyridine appears to be a novel chemical entity, this guide has provided a robust framework for its synthesis, characterization, and potential applications based on established chemical principles and the properties of related compounds. The synthetic route from furan precursors is a well-trodden path for obtaining 3-substituted-2-hydroxypyridines, and the detailed protocol provided herein should serve as a valuable starting point for researchers.
Future work should focus on the successful synthesis and thorough characterization of this compound to confirm its structure and elucidate its physicochemical properties. Subsequently, a comprehensive biological evaluation is warranted to explore its potential as a lead compound in various drug discovery programs. The insights gained from such studies will undoubtedly contribute to the growing importance of furan-pyridine scaffolds in the development of new therapeutics and functional materials.
References
Russian Federation Patent RU2319694C1. Method for preparing derivatives of 3-hydroxypyridine.
Chemopreventive effects of Furan-2-yl-3-pyridin-2-yl-propenone against 7,12-dimethylbenz[a]anthracene-inducible genotoxicity. PubMed. Available from: [Link]
Core Physicochemical Properties and Theoretical Mass
An In-Depth Technical Guide to the Molecular Weight of 3-(Furan-2-yl)-2-hydroxypyridine Abstract: This technical guide provides a comprehensive analysis of the molecular weight of 3-(Furan-2-yl)-2-hydroxypyridine, a hete...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Molecular Weight of 3-(Furan-2-yl)-2-hydroxypyridine
Abstract: This technical guide provides a comprehensive analysis of the molecular weight of 3-(Furan-2-yl)-2-hydroxypyridine, a heterocyclic compound of interest to researchers in medicinal chemistry and materials science. The document details the theoretical calculation of its molecular formula and mass, and presents an authoritative, field-proven protocol for its experimental determination using High-Resolution Mass Spectrometry (HRMS). By integrating fundamental principles with practical methodology, this guide serves as an essential resource for compound characterization, synthetic verification, and quality control workflows. The causality behind experimental choices is explained to provide a framework for robust and self-validating analytical systems.
The accurate determination of a molecule's identity begins with its fundamental properties: molecular formula and theoretical molecular weight. 3-(Furan-2-yl)-2-hydroxypyridine is a bifunctional molecule incorporating both a pyridine and a furan moiety, structural motifs prevalent in many biologically active compounds.[1][2][3]
Chemical Structure and Molecular Formula
The structure consists of a furan ring attached at the 2-position to a pyridine ring, which is itself substituted with a hydroxyl group at the 2-position. This arrangement dictates the precise count of each element.
Pyridine Core: C₅H₅N
Furan Core: C₄H₄O
Assembly: A C-C bond links position 3 of the pyridine ring to position 2 of the furan ring. A hydroxyl group (-OH) replaces the hydrogen at position 2 of the pyridine ring.
Resulting Molecular Formula: C₉H₇NO₂
Calculation of Theoretical Molecular Weight
Based on the molecular formula, we can calculate two critical mass values: the average molecular weight (used for bulk stoichiometric calculations) and the monoisotopic mass (the exact mass used in high-resolution mass spectrometry).
Average Molecular Weight: Calculated using the weighted average atomic mass of each element.
Carbon (C): 9 × 12.011 u = 108.099 u
Hydrogen (H): 7 × 1.008 u = 7.056 u
Nitrogen (N): 1 × 14.007 u = 14.007 u
Oxygen (O): 2 × 15.999 u = 31.998 u
Total Average Molecular Weight = 161.16 g/mol
Monoisotopic Mass: Calculated using the mass of the most abundant isotope of each element (¹²C, ¹H, ¹⁴N, ¹⁶O). This is the value experimentally observed in HRMS.
Carbon (¹²C): 9 × 12.000000 u = 108.000000 u
Hydrogen (¹H): 7 × 1.007825 u = 7.054775 u
Nitrogen (¹⁴N): 1 × 14.003074 u = 14.003074 u
Oxygen (¹⁶O): 2 × 15.994915 u = 31.989830 u
Total Monoisotopic Mass = 161.047679 u
Summary of Physicochemical Data
Property
Value
Rationale / Standard
Molecular Formula
C₉H₇NO₂
Based on structural analysis of constituent rings.
Average Molecular Weight
161.16 g/mol
IUPAC atomic weights, for stoichiometric calculations.
Monoisotopic Mass
161.047679 Da
Exact mass of the most abundant isotopes, for HRMS.
Predicted logP
~1.0 - 1.5
Computational prediction for hydrophobicity.
Parent Scaffolds
3-Hydroxypyridine, Furan
Heterocyclic building blocks common in pharmaceuticals.[4][5]
Experimental Verification via High-Resolution Mass Spectrometry (HRMS)
While theoretical calculations provide a target, only experimental verification can confirm the molecular weight and, by extension, the elemental composition of a newly synthesized compound. High-Resolution Mass Spectrometry (HRMS) is the gold standard for this task, offering unparalleled accuracy and confidence in identification.[6][7] The protocol described below is a self-validating workflow designed for robust and unambiguous characterization.
Causality of Method Selection
Why Mass Spectrometry? MS directly measures the mass-to-charge ratio (m/z) of ions, providing the most direct evidence of molecular weight. It is a highly sensitive technique requiring minimal sample.[8][9]
Why High-Resolution? HRMS instruments (e.g., Orbitrap, TOF, FT-ICR) can measure m/z to within a few parts-per-million (ppm). This extreme accuracy allows for the differentiation of molecules with the same nominal mass but different elemental formulas (isobars), thereby confirming the elemental composition.
Why Electrospray Ionization (ESI)? ESI is a "soft" ionization technique ideal for polar molecules like 3-(Furan-2-yl)-2-hydroxypyridine. It typically generates protonated molecules ([M+H]⁺) or deprotonated molecules ([M-H]⁻) with minimal fragmentation, making the resulting spectrum easy to interpret.
Experimental Workflow Diagram
Caption: High-Resolution LC-MS workflow for molecular weight verification.
Detailed Protocol for HRMS Analysis
This protocol outlines the steps for confirming the molecular weight of a synthesized batch of 3-(Furan-2-yl)-2-hydroxypyridine.
System Preparation and Calibration:
Objective: To ensure the mass spectrometer is operating within specified accuracy (< 5 ppm).
Procedure: Prepare the mobile phases (A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid). Before sample analysis, perform a system calibration using a standard, well-characterized calibration solution appropriate for the instrument's mass range and positive ionization mode. This step is critical for ensuring trustworthiness.
Sample Preparation:
Objective: To prepare a clean, soluble sample at an appropriate concentration for ESI-MS.
Procedure: Accurately weigh and dissolve the sample in a suitable solvent (e.g., methanol or a mixture of acetonitrile and water) to a final concentration of approximately 0.1 mg/mL. Filter the sample through a 0.22 µm syringe filter to remove any particulates that could clog the system.
LC-MS Method Configuration:
Objective: To separate the analyte from potential impurities and introduce it into the mass spectrometer.
Chromatography: Use a standard C18 analytical column. Program a gradient elution from 5% B to 95% B over several minutes to ensure the compound elutes as a sharp peak.
Mass Spectrometry: Set the instrument to acquire data in positive ion mode (to detect [M+H]⁺). Define a full scan range from m/z 100 to 500. Set the resolution to a high value (e.g., >60,000) to achieve the necessary mass accuracy.
Data Acquisition and Analysis:
Objective: To acquire and process the data to determine the experimental mass.
Procedure: Inject 1-5 µL of the prepared sample. Once the run is complete, process the data using the instrument's software.
Analysis:
Locate the chromatographic peak for the compound of interest.
Generate the mass spectrum corresponding to this peak.
Identify the peak for the protonated molecule, [M+H]⁺. Its theoretical m/z is 161.047679 (monoisotopic mass) + 1.007276 (mass of H⁺) = 162.054955 .
Compare the experimentally measured m/z to this theoretical value. The mass error should be below 5 ppm, and ideally below 2 ppm.
Further validate the finding by examining the isotopic pattern, which should match the theoretical pattern for a C₉H₇NO₂ molecule.
Synthesis and Broader Characterization Context
The determination of molecular weight is a cornerstone of a broader characterization strategy. The synthesis of 3-hydroxypyridines often involves the rearrangement of furan derivatives, a process that can be performed with ammonia at high temperature and pressure.[3][10] Understanding the reaction pathway is crucial for anticipating potential byproducts that might interfere with analysis.
For unambiguous structural confirmation, HRMS data must be correlated with other spectroscopic techniques. As demonstrated in the characterization of related furan-terpyridine derivatives, Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are essential to confirm the connectivity and functional groups of the molecule.[6][7]
Conclusion
The theoretical molecular weight of 3-(Furan-2-yl)-2-hydroxypyridine (C₉H₇NO₂) is 161.16 g/mol (average mass) with a monoisotopic mass of 161.047679 Da . For all research and development purposes, this value must be confirmed experimentally. The authoritative method for this is High-Resolution Mass Spectrometry, which provides a highly accurate mass measurement capable of verifying the compound's elemental composition. The detailed workflow presented in this guide offers a robust, self-validating system for any scientist or professional engaged in the synthesis, analysis, or development of this and related heterocyclic compounds.
References
Husson, J. (2025). Synthesis and Characterization of Three New Furan-Containing Terpyridine Derivatives. Molbank, 2025, M2098. [Link]
Husson, J. (2025). Synthesis and Characterization of Three New Furan-Containing Terpyridine Derivatives. MDPI. [Link]
Olmo-Molina, M., et al. (2000). Direct determination of chlorpyrifos and its main metabolite 3,5,6-trichloro-2-pyridinol in human serum and urine by coupled-column liquid chromatography/electrospray-tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 14(12), 1057-63. [Link]
Li, S., et al. (2016). Mass spectra of 3,5,6-trichloro-2-pyridinol (TCP) produced from chlorpyrifos degradation by strain Hu-01. ResearchGate. [Link]
Baidya, A. T. K., et al. (2025). Discovery and characterization of novel pyridone and furan substituted ligands of choline acetyltransferase. European Journal of Pharmacology. [Link]
Baidya, A. T. K., et al. (2025). Discovery and characterization of novel pyridone and furan substituted ligands of choline acetyltransferase. ResearchGate. [Link]
Aprea, C., et al. (2012). Analysis of 3,5,6-Trichloro-2-pyridinol in Urine Samples from the General Population using Gas Chromatography - Mass Spectrometry after Steam Distillation and Solid Phase Extraction. ResearchGate. [Link]
Brzak, K. A., et al. (1998). Determination of Chlorpyrifos, Chlorpyrifos Oxon, and 3,5,6-Trichloro-2-Pyridinol in Rat and Human Blood. Journal of Analytical Toxicology, 22(3), 203-210. [Link]
Takahashi, T. (1959). The Reaction of Furan Derivatives with Ammonia. Tohoku Journal of Agricultural Research, 10(1), 137-143. [Link]
Gabbutt, C. D. (2001). New functionalised 3-hydroxypyridines. Durham E-Theses. [Link]
Husson, J. (2025). Synthesis and Characterization of Three New Furan-Containing Terpyridine Derivatives. Semantic Scholar. [Link]
Vasin, V. A., et al. (2023). Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization. Molecules, 28(11), 4531. [Link]
Witkiewicz, Z., et al. (2009). Gas chromatography/mass spectrometry analysis of components of pyridine temperature-programmed desorption spectra from surface of copper-supported catalysts. Journal of Chromatography A, 1216(18), 4059-65. [Link]
National Center for Biotechnology Information. (n.d.). 3-Fluoro-2-hydroxypyridine. PubChem. [Link]
Fathalla, O. A., et al. (2015). Synthesis and anticancer properties of 3-furan-2-yl-2-(4-furan/thiophen-2-ylthiazol-2-yl)acrylonitrile derivatives. ResearchGate. [Link]
Chang, M.-Y., & Tai, H.-Y. (2011). SYNTHESIS OF FURO[2,3-c]PYRIDINE. Journal of the Chinese Chemical Society, 58(3), 368-372. [Link]
Zhang, Z., et al. (2007). Preparation of 3-hydroxypyridine from 2-aminomethylfuran with hydrogen dioxide as oxidant. ResearchGate. [Link]
The Chameleon Scaffold: A Technical Guide to 2-Hydroxypyridine 2-Pyridone Tautomerism[1] Executive Summary For the medicinal chemist, the 2-hydroxypyridine (2-HP) / 2-pyridone (2-P) tautomeric pair represents a critical...
Author: BenchChem Technical Support Team. Date: February 2026
The Chameleon Scaffold: A Technical Guide to 2-Hydroxypyridine
2-Pyridone Tautomerism[1]
Executive Summary
For the medicinal chemist, the 2-hydroxypyridine (2-HP) / 2-pyridone (2-P) tautomeric pair represents a critical design element.[1] It is not merely a structural anomaly but a functional switch that dictates solubility, permeability, and target binding affinity.[1] While 2-hydroxypyridine mimics the pyridine aromaticity, its tautomer, 2-pyridone, functions as a cyclic amide with distinct hydrogen bond donor-acceptor (DA) capabilities.[1]
This guide provides a rigorous analysis of the thermodynamic, kinetic, and environmental factors governing this equilibrium. It is designed to empower researchers to predict, control, and exploit this tautomerism in drug discovery campaigns, particularly in kinase inhibition and nucleobase mimicry.[1]
Part 1: Fundamental Chemistry & Thermodynamics[1]
The Equilibrium
The tautomerization involves the migration of a proton between the pyridyl nitrogen and the oxygen at the C2 position, accompanied by a reorganization of
-electron density.
2-Hydroxypyridine (Lactim): Characterized by a heteroaromatic pyridine ring.[1] It possesses a hydroxyl group acting as a hydrogen bond donor (HBD) and a pyridine nitrogen acting as a hydrogen bond acceptor (HBA).[1]
2-Pyridone (Lactam): Characterized by a cyclic amide structure.[1] While formally an amide, it retains significant aromatic character due to the delocalization of the nitrogen lone pair into the ring system (6
electron system).
Aromaticity and Stability
Contrary to intuitive assumptions based on benzene resonance energy, 2-pyridone is the dominant species in the solid state and in polar solvents.
Gas Phase: 2-HP is more stable by
.[1] The driving force is the preservation of pure pyridine-like aromaticity without charge separation.[1]
Solution Phase (Polar): 2-P becomes the dominant species.[1] In water,
() is approximately 900 .[1][2] This reversal is driven by the high dipole moment of 2-P (4.3 D) compared to 2-HP (1.5 D) and its superior ability to solvate via hydrogen bonding.
Solid State: 2-P forms stable, centrosymmetric dimers via dual N-H
Figure 1: The thermodynamic drivers shifting the equilibrium between lactim and lactam forms.[1]
Part 2: Environmental Determinants[1]
The environment dictates the dominant species.[1] A drug molecule containing this scaffold will change form as it moves from the gut (aqueous) to a lipid membrane (non-polar) and into a protein binding pocket (specific micro-environment).[1]
High polarity and extensive H-bond networking stabilize the amide-like oxygen.
Dimerization vs. Solvation
In non-polar solvents, 2-pyridone often exists as a dimer.[1] This dimerization is catalytically relevant; the proton transfer mechanism often proceeds through a dimer intermediate or a solvent-bridge (e.g., water or formic acid) because the direct intramolecular 1,3-proton shift has a prohibitively high energy barrier (
Figure 2: Mechanism of tautomerization.[1] Solvent molecules (like water) act as catalytic bridges, significantly lowering the activation energy compared to direct intramolecular transfer.
Part 3: Analytical Characterization[1]
Distinguishing these forms is critical for structural validation.
NMR Spectroscopy (
H,
C,
N)
2-Pyridone:
H NMR: Broad singlet for N-H ( 11-14 ppm). Ring protons show distinct coupling patterns typical of cyclic amides.
C NMR: Carbonyl carbon (C2) is significantly deshielded ( 160-165 ppm) compared to the C2 of 2-HP.[1]
N NMR: Significant shielding difference due to protonation state.[1]
2-Hydroxypyridine:
H NMR: Hydroxyl proton is often exchangeable and may not be visible or appears as a broad singlet depending on solvent dryness.[1]
C NMR: C2 appears at higher field ( ~150-160 ppm) than the carbonyl of 2-P.[1]
UV-Vis Spectroscopy
This is the primary method for quantitative equilibrium determination (see Protocol below).[1]
280 nm (often exhibits vibrational fine structure in non-polar solvents).[1]
X-Ray Crystallography[1][5]
Bond Lengths:
2-P: C2-O bond is short (
1.24-1.26 Å), indicative of double bond character (C=O).[1] C2-N bond is longer than in pyridine but shorter than a single amide bond due to resonance.[1]
2-HP: C2-O bond is longer (
1.32-1.35 Å), indicative of a single bond (C-OH).
Part 4: Relevance in Drug Discovery[1]
Kinase Inhibition
The 2-pyridone scaffold is a "privileged structure" in kinase inhibitor design.[1] It mimics the hydrogen bonding pattern of the adenine ring of ATP.
Binding Mode: The lactam motif (NH donor, C=O acceptor) forms a bidentate H-bond interaction with the "hinge region" of the kinase.
Example:Pirfenidone (anti-fibrotic) is a simple N-substituted 2-pyridone.[1] Many Type I and Type II kinase inhibitors utilize fused pyridone systems (e.g., isoquinolones) to anchor the molecule.
Isosteres and Scaffold Hopping
Bioisostere: 2-pyridone is often used as a bioisostere for a phenol or a phenyl ring to improve solubility (lower logP) and introduce specific H-bond vectors.[1]
Fragment Screening: In fragment-based drug discovery (FBDD), 2-pyridone fragments often show high ligand efficiency (LE) because they satisfy multiple H-bonds with low molecular weight.[1]
Part 5: Experimental Protocol
Determination of Tautomeric Equilibrium Constant (
)
Objective: Determine
in a specific solvent.
Principle: Since the tautomers interconvert rapidly, the observed spectrum is a weighted average. To resolve this, we use "fixed" derivatives—N-methyl-2-pyridone (representing the pure lactam) and 2-methoxypyridine (representing the pure lactim)—which cannot tautomerize.
Materials
Analyte: 2-Hydroxypyridine (Substituted or unsubstituted).[1][2][3][4][5][6][7][8]
Standard A: N-Methyl-2-pyridone (Fixed Lactam).[1]
Isosbestic Points: If varying pH or solvent ratios, the presence of isosbestic points confirms a two-state equilibrium without degradation.
References
Solvent Effects on Tautomerism: Beak, P., et al. "Solvent effects on protomeric equilibria."[1][2] Journal of the American Chemical Society, 1976.[1]
Thermodynamics & Gas Phase: Aue, D. H., et al. "Gas-phase basicities of amides and imidates.[1] Estimation of protomeric equilibrium constants." Journal of the American Chemical Society, 1979.[1][2] [1]
Kinase Inhibitor Design: Zhang, J., et al. "Targeting cancer with small molecule kinase inhibitors."[1] Nature Reviews Cancer, 2009.[1]
Computational Analysis: "The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization." PMC, 2016.[1]
Spectroscopic Data: "2-Pyridone Tautomerism." Wikipedia / Chemical Data Collections.[1]
Review of Furan-Containing Heterocyclic Compounds: Synthetic Architectures, Metabolic Liabilities, and Industrial Applications
Executive Summary This technical guide provides a comprehensive analysis of furan-containing heterocycles, designed for medicinal chemists and process engineers. While furan rings serve as critical pharmacophores due to...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comprehensive analysis of furan-containing heterocycles, designed for medicinal chemists and process engineers. While furan rings serve as critical pharmacophores due to their hydrogen-bonding capabilities and solubility profiles, they present a "Janus-faced" nature: valuable in drug design yet liable to metabolic activation. This review synthesizes classical and modern synthetic methodologies (including gold-catalyzed cycloisomerization), elucidates the mechanistic basis of furan toxicity via cytochrome P450 activation, and outlines sustainable sourcing from biomass feedstocks.
Structural Dynamics & Electronic Properties
The furan ring is a five-membered heteroaromatic system containing one oxygen atom. Unlike pyrrole or thiophene, furan exhibits the lowest resonance energy (~16 kcal/mol), imparting significant diene character .
Aromaticity vs. Reactivity: The oxygen atom contributes one lone pair to the
-system to satisfy Hückel’s 4n+2 rule. However, the high electronegativity of oxygen holds these electrons tightly, making the ring less aromatic and more susceptible to electrophilic attack and ring-opening reactions compared to its sulfur and nitrogen counterparts.
Regioselectivity: Electrophilic aromatic substitution (EAS) occurs preferentially at the C2/C5 positions (
-positions). The intermediate -complex formed at C2 is stabilized by three resonance structures, whereas attack at C3 yields only two.
Synthetic Architectures: From Classic to Catalytic
Selection of a synthetic route depends heavily on functional group tolerance and the availability of precursors.
Classical Approach: The Paal-Knorr Synthesis
The acid-catalyzed cyclodehydration of 1,4-dicarbonyl compounds remains the industrial standard for generating 2,5-disubstituted furans.
Protocol 1: Optimized Paal-Knorr Cyclization
Objective: Synthesis of 2,5-dimethylfuran from acetonylacetone.
Mechanistic Insight: The reaction proceeds via the protonation of one carbonyl, followed by nucleophilic attack of the enol form of the second carbonyl.[1][2] The rate-determining step is often the cyclization or the final dehydration.
Step-by-Step Methodology:
Reagents: Charge a round-bottom flask with acetonylacetone (10 mmol) and p-toluenesulfonic acid (pTSA) (0.5 mmol, 5 mol%).
Solvent System: Add Toluene (50 mL). Note: Toluene is preferred over benzene for safety and allows for azeotropic removal of water.
Process: Attach a Dean-Stark trap and reflux for 3-5 hours. Monitor water collection.
Quench: Cool to RT. Wash with saturated NaHCO₃ (2 x 20 mL) to neutralize the acid catalyst. Critical: Failure to neutralize leads to polymerization (tar formation) upon concentration.
Purification: Dry organic layer over MgSO₄, filter, and concentrate. Purify via distillation or flash chromatography (Hexanes/EtOAc).
Modern Approach: Gold-Catalyzed Cycloisomerization
For delicate substrates where harsh acidic conditions are detrimental, transition metal catalysis offers mild, regioselective alternatives. Gold(III) catalysis is particularly effective for converting
-alkynyl ketones to substituted furans.
Protocol 2: AuCl₃-Catalyzed Synthesis from Alkynyl Ketones
Reference: Hashmi, A. S. K., et al. (2004); Recent updates 2024/2025.
Mechanism: Au(III) activates the alkyne moiety (
-activation), triggering nucleophilic attack by the carbonyl oxygen. A subsequent 1,2-migration (often H or alkyl) regenerates the catalyst.
Step-by-Step Methodology:
Substrate: Dissolve 2-(1-alkynyl)-2-alken-1-one (1.0 mmol) in Acetonitrile (MeCN) (5 mL). Note: MeCN stabilizes the Au species.
Catalyst: Add AuCl₃ (2 mol%).
Reaction: Stir at room temperature for 30–60 minutes.
Observation: The reaction is often visually indicated by a color change. Monitor by TLC for disappearance of the alkyne spot.
Workup: Filter through a short pad of silica gel to remove the gold catalyst. Evaporate solvent.
Yield: Typically >85% with high regiocontrol.
Synthetic Decision Logic
The following diagram illustrates the decision matrix for selecting a synthesis method based on substrate availability and sensitivity.
Figure 1: Decision matrix for selecting furan synthesis methodologies based on precursor availability and functional group tolerance.
Medicinal Chemistry & Toxicology: The "Furan Defect"
In drug discovery, the furan ring is often used as a bioisostere for phenyl or pyridine rings to improve solubility or alter metabolic stability. However, it carries a significant toxicological liability known as metabolic activation .
Mechanism of Bioactivation
The primary risk associated with furan-containing drugs (e.g., Furosemide, Methoxsalen) is the bioactivation by Cytochrome P450 enzymes (specifically CYP2E1 and CYP3A4).
Epoxidation: CYP450 oxidizes the furan double bond to form a highly reactive furan-2,3-epoxide or cis-2-butene-1,4-dial (via ring opening).
Protein Adduct Formation: The resulting cis-2-butene-1,4-dial is a potent electrophile (Michael acceptor). It reacts covalently with nucleophilic residues (Lysine amines, Cysteine thiols) on proteins and DNA.
Consequence: This leads to hepatotoxicity, cholangiofibrosis, and potential carcinogenicity.
Metabolic Activation Pathway
The following diagram details the mechanistic pathway from the parent furan to the toxic protein adduct.
Figure 2: Mechanism-based inactivation (MBI) pathway of furan-containing compounds mediated by Cytochrome P450.
Mitigation Strategies
Substitution: Blocking the
-positions (C2/C5) with bulky groups or electron-withdrawing groups (EWGs) can reduce the rate of CYP-mediated oxidation.
Replacement: Replacing furan with oxazole or isoxazole often retains the geometry and H-bonding potential while significantly lowering metabolic lability.
Sustainable Feedstocks: The Furfural Platform
Moving beyond petrochemicals, furans represent a cornerstone of the bio-economy.[3]
Furfural: Produced from hemicellulose (xylose) via acid-catalyzed dehydration.
5-Hydroxymethylfurfural (HMF): Produced from cellulose (glucose/fructose).
Comparison of Bio-Based Furan Derivatives:
Compound
Source
Key Application
Synthesis Challenge
Furfural
Corn cobs, Bagasse
Solvent extraction, Resins
Polymerization side-reactions
5-HMF
Hexoses (Sugar)
Precursor to FDCA (Bioplastics)
Instability in aqueous acid
FDCA
Oxidation of HMF
PEF (Polyethylene furanoate)
Selective oxidation required
Senior Scientist Note: When synthesizing HMF, the use of biphasic systems (e.g., Water/MIBK) is critical to continuously extract HMF and prevent its rehydration to levulinic acid.
References
Hashmi, A. S. K., et al. (2004). AuCl3-Catalyzed Synthesis of Highly Substituted Furans from 2-(1-Alkynyl)-2-alken-1-ones. Journal of the American Chemical Society. Link
Peterson, L. A. (2013). Mechanism-based inactivation of cytochromes by furan epoxide. Chemical Research in Toxicology. Link
Duc, D. X. (2019).[4] Recent Progress in the Synthesis of Furan. Mini-Reviews in Organic Chemistry. Link
Ashraf, R., et al. (2024).[5][6] Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus. RSC Advances. Link
Moro, S., et al. (2018). From Oxiranes to Oligomers: Architectures of U.S. FDA Approved Pharmaceuticals Containing Oxygen Heterocycles. Journal of Medicinal Chemistry. Link
Gollapalli, D. R., et al. (2024). Metabolic Activation of 2-Methylfuran to Acetylacrolein and Its Reactivity toward Cellular Proteins. Chemical Research in Toxicology. Link
The Furan-Pyridine Scaffold: A Privileged Motif in Natural Products
A Technical Guide for Researchers and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The fusion of furan and pyridine rings creates a heterocyclic scaffold that is a recurring m...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Researchers and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
The fusion of furan and pyridine rings creates a heterocyclic scaffold that is a recurring motif in a diverse array of naturally occurring alkaloids. These furan-pyridine and related structures are not mere chemical curiosities; they are the products of elegant and complex biosynthetic pathways in plants and other organisms, and they often possess significant and varied biological activities. This technical guide provides an in-depth exploration of the natural occurrence of furan-pyridine scaffolds, delving into their chemical diversity, biosynthetic origins, and pharmacological potential. We will examine key classes of these natural products, from the intricate sesquiterpenoid pyridine alkaloids of the Celastraceae family to the quinolizidine-type alkaloids of Nuphar species. This guide will further provide field-proven methodologies for the isolation and characterization of these compounds, underpinned by a rationale for the experimental choices made at each step. For drug development professionals and natural product researchers, this document aims to be a comprehensive resource, illuminating the path from natural source to purified, characterized, and biologically evaluated furan-pyridine containing compounds.
Introduction: The Significance of the Furan-Pyridine Scaffold
The pyridine ring is a ubiquitous feature in numerous natural products, including vitamins and coenzymes, and is a privileged scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its overall stability.[1][2] The furan moiety, while also prevalent in nature, can present metabolic stability challenges in drug development.[3] However, when these two rings are fused or co-occur within a larger molecular architecture, they give rise to a fascinating class of natural products with a wide spectrum of biological activities.
This guide focuses on two prominent and well-studied classes of alkaloids where the furan and pyridine moieties are defining features: the sesquiterpenoid pyridine alkaloids, primarily from the plant family Celastraceae, and the Nuphar alkaloids, a group of quinolizidine alkaloids from aquatic plants. We will also touch upon other examples to illustrate the chemical diversity of this scaffold in nature.
Major Classes of Naturally Occurring Furan-Pyridine Scaffolds
Sesquiterpenoid Pyridine Alkaloids: Intricate Macrocycles with Potent Bioactivity
A significant and structurally complex class of furan-pyridine containing natural products are the sesquiterpene pyridine alkaloids. These compounds are particularly abundant in plants of the Celastraceae family, such as Tripterygium wilfordii.[4][5]
Core Structure: The hallmark of these alkaloids is a highly oxygenated dihydro-β-agarofuran sesquiterpenoid core. This sesquiterpene unit is esterified with a substituted nicotinic acid (a pyridine derivative), often forming a macrocyclic structure.[6] The furan ring in this class is part of the sesquiterpenoid core, while the pyridine is a distinct, ester-linked component. Some unique variations exist, such as dimacrolide sesquiterpene pyridine alkaloids that incorporate a 3-furanoic acid derivative in a second macrocyclic ring.[7][8]
Natural Sources:
Tripterygium wilfordii (Thunder God Vine): A rich source of various wilfordate and evoninate type sesquiterpene pyridine alkaloids.[4][5]
Tripterygium regelii : Source of dimacroregelines, which are dimacrolide sesquiterpene pyridine alkaloids.[7]
Other Celastraceae species: Various other plants in this family are known to produce these types of alkaloids.
Biological Activities: Sesquiterpenoid pyridine alkaloids exhibit a remarkable range of biological activities, with significant potential for drug development.
Immunosuppressive Effects: Many of these compounds show potent immunosuppressive activity. For instance, several alkaloids isolated from T. wilfordii have been shown to inhibit the nuclear factor-kappa B (NF-κB) pathway, a key regulator of the inflammatory and immune responses.[4][9]
Anti-inflammatory Activity: The inhibition of the NF-κB pathway also contributes to their significant anti-inflammatory properties.[9] These compounds have been shown to suppress the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines such as TNF-α and IL-6.[5][10]
Cytotoxicity: Certain sesquiterpene pyridine alkaloids display cytotoxicity against various cancer cell lines.[11]
Compound Class
Example Compound
Biological Activity
IC50 Values
Natural Source
Sesquiterpenoid Pyridine Alkaloids
Wilfordatine A
Immunosuppressive (NF-κB inhibition)
0.74 µM
Tripterygium wilfordii
Sesquiterpenoid Pyridine Alkaloids
Unnamed Alkaloid
Anti-inflammatory (NF-κB inhibition)
1.64 µM
Tripterygium wilfordii
Sesquiterpenoid Pyridine Alkaloids
Unnamed Alkaloid
Anti-inflammatory (NO inhibition)
7.14 ± 1.89 µM
Tripterygium wilfordii
Sesquiterpenoid Pyridine Alkaloids
Unnamed Alkaloid
Cytotoxicity (HepG2 cells)
2.14 µM
Not specified
Nuphar Alkaloids: Furan-Substituted Quinolizidines from Water Lilies
The Nuphar alkaloids are a group of quinolizidine alkaloids characterized by the presence of a 3-furyl substituent.[1] These compounds are found in aquatic plants of the genus Nuphar, commonly known as water lilies.
Core Structure: The basic structure of Nuphar alkaloids is a quinolizidine ring system (two fused six-membered nitrogen-containing rings). A key feature is a furan ring attached at the 3-position. Dimeric structures, such as thiobinupharidine, are also common, where two monomeric units are linked by a sulfur atom.[12]
Biological Activities: Nuphar alkaloids have demonstrated a range of interesting biological properties.
Cytotoxicity and Apoptosis Induction: Several dimeric sesquiterpene thioalkaloids from Nuphar species have shown significant cytotoxic activity and the ability to rapidly induce apoptosis in cancer cells.[1]
Immunosuppressive Activity: Some Nuphar alkaloids have also been reported to have immunosuppressive effects.
Other Furan-Pyridine Containing Natural Products
Beyond these two major classes, the furan-pyridine scaffold appears in other natural products, highlighting the versatility of this structural motif in nature.
Haplophyllidine: A furopyridine alkaloid isolated from the seeds of Haplophyllum perforatum.
Furomegistines I and II: These furanopyridine alkaloids, extracted from the bark of Sarcomelicope megistophylla, have exhibited anticancer properties.[13]
Biosynthesis of Furan-Pyridine Scaffolds: A Glimpse into Nature's Synthetic Machinery
The biosynthesis of these complex molecules is a testament to the elegance of enzymatic reactions. While the complete pathways for all furan-pyridine alkaloids are not fully elucidated, research has provided significant insights into the formation of their core structures. The general principle in alkaloid biosynthesis involves the accumulation of amine and aldehyde precursors, followed by an iminium cation formation and a subsequent Mannich-like reaction to form the characteristic heterocyclic scaffold.[14]
Biosynthesis of the Pyridine Moiety
In the case of the sesquiterpenoid pyridine alkaloids from Tripterygium wilfordii, studies have shown that nicotinic acid is a key precursor to the pyridine dicarboxylic acid moiety that esterifies the sesquiterpene core.[15] Nicotinic acid itself is synthesized in plants through various pathways.
Biosynthesis of the Furan Ring
The formation of the furan ring in furoquinoline alkaloids has been shown to proceed from a prenylquinolone precursor via an intermediate like platydesmine.[16] For the dimacrolide sesquiterpene pyridine alkaloids, a plausible biosynthetic pathway for the 3-furanoic acid derivative has been proposed, potentially arising from a monoterpene precursor.[8]
Caption: Generalized biosynthetic pathway for sesquiterpenoid pyridine alkaloids.
Experimental Protocols: Isolation and Characterization
The isolation and characterization of furan-pyridine alkaloids from their natural sources require a systematic and multi-step approach. The following protocol is a representative workflow for the bioassay-guided isolation of these compounds.
General Workflow for Isolation and Characterization
Caption: Bioassay-guided workflow for the isolation of furan-pyridine alkaloids.
Step-by-Step Methodology: Isolation of Sesquiterpenoid Pyridine Alkaloids from Tripterygium wilfordii
This protocol is adapted from general procedures for alkaloid isolation and purification.[3][17][18]
Plant Material Preparation:
Obtain dried roots of Tripterygium wilfordii.
Grind the plant material into a fine powder to increase the surface area for extraction.
Extraction:
Perform an exhaustive extraction of the powdered plant material using a solvent such as methanol or a mixture of methanol and chloroform.[3] This can be done using maceration, Soxhlet extraction, or more modern techniques like ultrasound-assisted extraction (UAE) or pressurized liquid extraction (PLE).[18]
The choice of a polar solvent like methanol is based on the polarity of the target alkaloids.
Filter the extract to remove solid plant debris.
Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude extract.
Acid-Base Extraction for Alkaloid Enrichment:
Dissolve the crude extract in a 1% aqueous hydrochloric acid solution. This protonates the basic nitrogen of the alkaloids, making them soluble in the aqueous acidic solution.
Perform a liquid-liquid extraction with a non-polar organic solvent like hexane or dichloromethane to remove neutral and acidic compounds.
Adjust the pH of the aqueous layer to alkaline (pH 9-10) using a base such as ammonium hydroxide. This deprotonates the alkaloids, making them soluble in organic solvents.
Extract the alkaloids from the basified aqueous solution using a solvent like chloroform or dichloromethane.
Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the total alkaloid fraction.
Bioassay-Guided Fractionation:
Subject the total alkaloid fraction to an initial bioassay (e.g., NF-κB inhibition assay or a cytotoxicity assay against a cancer cell line) to confirm activity.
Fractionate the active total alkaloid fraction using column chromatography on silica gel. Elute with a gradient of increasing polarity, for example, a hexane-ethyl acetate gradient followed by a dichloromethane-methanol gradient.
Collect fractions and test each for biological activity.
Pool the fractions that exhibit the highest activity.
Purification by High-Performance Liquid Chromatography (HPLC):
Subject the active, pooled fractions to further purification by preparative or semi-preparative HPLC, often on a reversed-phase (C18) column.
Use a suitable mobile phase, such as a gradient of acetonitrile in water, to isolate individual pure compounds.
Structure Elucidation:
Determine the chemical structures of the purified compounds using a combination of spectroscopic techniques:
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to determine the elemental composition.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
1H NMR: To determine the number and types of protons.
13C NMR and DEPT: To determine the number and types of carbons (CH3, CH2, CH, C).[19]
2D NMR (COSY, HSQC, HMBC): To establish the connectivity of protons and carbons and piece together the molecular structure.[19][20]
NOESY: To determine the stereochemistry of the molecule.
The combination of these data allows for the unambiguous assignment of the structure of the isolated furan-pyridine alkaloid.[21]
Conclusion and Future Outlook
The natural world remains a vast and largely untapped reservoir of chemical diversity. Furan-pyridine scaffolds represent a compelling example of how nature constructs complex and biologically active molecules. The potent immunosuppressive, anti-inflammatory, and cytotoxic activities of many of these compounds underscore their potential as leads for the development of new therapeutic agents.[4][5][9]
For researchers in natural products chemistry and drug discovery, the study of these alkaloids offers exciting opportunities. Further exploration of the biodiversity of plants, fungi, and marine organisms will undoubtedly lead to the discovery of new furan-pyridine containing compounds with novel structures and biological activities. A deeper understanding of their biosynthetic pathways, aided by modern genomic and metabolomic techniques, could pave the way for the biotechnological production of these valuable molecules. The in-depth technical guide presented here provides a framework for the systematic investigation of these promising natural products, from their source in nature to their full structural and biological characterization.
References
Biosynthesis of pyridine alkaloids from Tripterygium wilfordii. ScienceDirect. Available from: [Link]
Christi, K., et al. (2024). Therapeutic Values of Pyridine Molecules from Natural Sources: A Comprehensive Review.
Fan, D., et al. (2016). Dimacrolide Sesquiterpene Pyridine Alkaloids from the Stems of Tripterygium regelii. Semantic Scholar. Available from: [Link]
Gao, Y., et al. (2022). Immunosuppressive Sesquiterpene Pyridine Alkaloids from Tripterygium wilfordii Hook. f. Molecules, 27(21), 7458.
Various Authors. (n.d.). cytotoxicity ic50 values: Topics by Science.gov. Available from: [Link]
Various Authors. (n.d.). Cytotoxic activity expressed as IC 50 values (lM) of sesquiterpene... ResearchGate. Available from: [Link]
LaLonde, R. T., et al. (1975). 13 C Chemical Shifts of Quinolizidines. 2. 13 C Spectra of Some Nuphar Alkaloids. Journal of the American Chemical Society, 97(22), 6342-6347.
Akram, S., et al. (2024). Some plant-extracted furanopyridine alkaloids. ResearchGate. Available from: [Link]
Grundon, M. F., & Ramachandran, V. N. (1981). Biosynthesis of the furoquinoline alkaloids, skimmianine, evoxine, and choisyine: mechanism of formation of the furan ring. The timing of aromatic hydroxylation and of methylation. Journal of the Chemical Society, Perkin Transactions 1, 633-637.
Szychowski, J., Wrobel, J. T., & Leniewski, A. (1977). Syntheses in the group of Nuphar alkaloids. III. Total synthesis of (±)-nupharamine and (±)-3-epinupharamine. Canadian Journal of Chemistry, 55(17), 3105-3111.
Various Authors. (n.d.). Cytotoxic pyridone alkaloids (IC50 <1 μM) from fungus (2014–2021). ResearchGate. Available from: [Link]
Tringali, C. (1995). Alkaloids: Isolation and purification.
Wang, Y., et al. (2024). Structure Characterization of Four New Sesquiterpene Pyridine Alkaloids from Tripterygium wilfordii Hook. f.
Li, Y., et al. (2026). Four New Sesquiterpene Pyridine Alkaloids from the Roots of Tripterygium wilfordii Hook. f. Molecules, 31(2), 245.
da Silva, J. K. R., et al. (2024). Phytochemistry and Evaluation of the Anti-Inflammatory Activity of the Hydroethanolic Extract of Virola elongata (Benth.) Warb. Stem Bark. Molecules, 29(19), 4529.
Various Authors. (n.d.). Isolation and purification of alkaloids from medicinal plants by HPLC. International Journal of Pharmaceutical Sciences and Research.
Long, H., et al. (2021). Structures of sesquiterpene pyridine alkaloids from Tripterygium. ResearchGate. Available from: [Link]
Wang, Y., et al. (2022). Two Alkaloids From Delphinium brunonianum Royle, Their Anti-inflammatory and Anti-oxidative Stress Activity via NF-κB Signaling Pathway. Frontiers in Pharmacology, 12, 796299.
Various Authors. (n.d.). Syntheses in the group of Nuphar alkaloids. IV. Crystal structure and stereochemistry of synthetic (±)-3-epinupharamine. ResearchGate. Available from: [Link]
Trost, B. M., & Stambuli, J. P. (2003). A concise asymmetric route to Nuphar alkaloids. A formal synthesis of (-)-deoxynupharidine. Organic Letters, 5(20), 3771-3774.
Barbosa-Filho, J. M., et al. (2011). Anti-Inflammatory Activity of Alkaloids: An Update from 2000 to 2010. Molecules, 16(10), 8515-8534.
Nayak, B. P. (2023). A Review on Biological Properties of Nuphar Alkaloids. NeuroQuantology, 21(1), 291-303.
Grzech, D. (2020). The scaffold-forming steps of plant alkaloid biosynthesis. Natural Product Reports, 37(10), 1346-1363.
Hertkorn, N., et al. (2013).
Singh, D., & Kumar, S. (2025). Modern and Traditional Approaches in Alkaloid Extraction and Phytochemical Screening. Asian Journal of Green Chemistry.
Fontana, A., & Bombardelli, E. (1995). Process for the extraction and purification of alkaloids. Google Patents.
Reich, H. J. (2020). NMR Spectroscopy. Hans Reich NMR Collection. Available from: [Link]
Westphal, F., et al. (2005). Mass spectral and NMR spectral data of two new designer drugs with an α-aminophenone structure: 4′-Methyl-α-pyrrolidinohexanophenone and 4. ResearchGate. Available from: [Link]
Barbosa-Filho, J. M., et al. (2004). Anti-inflammatory activity of alkaloids: a twenty-century review. Revista Brasileira de Farmacognosia, 14(1), 109-139.
de Souza, E. T., et al. (2020). Marine Alkaloids with Anti-Inflammatory Activity: Current Knowledge and Future Perspectives. Marine Drugs, 18(3), 147.
O'Hagan, D. (2014). Pyridine alkaloids with activity in the central nervous system.
Various Authors. (n.d.). NMR Spectroscopy. University of Bristol.
Various Authors. (2024). The role of alkaloids in natural products chemistry. Herbal Medicine Journal.
Various Authors. (2026). Plant-Derived Natural Products: A Source for Drug Discovery and Development. MDPI.
Application Notes and Protocols for Investigating the Antimicrobial Properties of 3-(Furan-2-YL)-2-hydroxypyridine Derivatives
Introduction: A New Frontier in Antimicrobial Research The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of next-generation therapeutic agents....
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A New Frontier in Antimicrobial Research
The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of next-generation therapeutic agents. Among these, heterocyclic compounds have emerged as a promising avenue of research. This guide focuses on a specific class of molecules: 3-(Furan-2-YL)-2-hydroxypyridine derivatives . This unique structural motif, combining the established antimicrobial potential of both furan and hydroxypyridine moieties, presents a compelling case for in-depth investigation.
The furan ring is a key component in numerous natural and synthetic bioactive compounds, with some derivatives known to exhibit a broad spectrum of biological activities, including antibacterial and antifungal properties.[1][2] Similarly, the 3-hydroxypyridine scaffold is recognized for its significant antimicrobial effects, often attributed to its ability to chelate essential metal ions crucial for microbial survival and enzymatic function. The strategic combination of these two pharmacophores in a single molecular entity offers the potential for synergistic or novel mechanisms of action.
This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides not only detailed, step-by-step protocols for the synthesis and evaluation of these compounds but also delves into the scientific rationale behind the experimental designs. The aim is to equip researchers with the necessary tools and insights to rigorously assess the antimicrobial potential of 3-(Furan-2-YL)-2-hydroxypyridine derivatives and to understand their structure-activity relationships (SAR).
Synthesis of 3-(Furan-2-YL)-2-hydroxypyridine Derivatives: A Proposed Pathway
The synthesis of 3-(Furan-2-YL)-2-hydroxypyridine derivatives can be approached through established methods for pyridine ring formation, often utilizing furan-based precursors. A plausible and efficient synthetic route involves the reaction of 2-acylfurans with a nitrogen source, such as ammonia, under elevated temperature and pressure. This method leverages the reactivity of the furan ring, which can undergo rearrangement to form the desired 3-hydroxypyridine core.
Application Notes & Protocols: In Vitro Cytotoxicity Assays for Furopyridone Derivatives
Introduction: The Therapeutic Potential and Cytotoxic Profiling of Furopyridones Furopyridones are a class of heterocyclic compounds that have garnered significant interest in drug discovery due to their diverse biologic...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Therapeutic Potential and Cytotoxic Profiling of Furopyridones
Furopyridones are a class of heterocyclic compounds that have garnered significant interest in drug discovery due to their diverse biological activities. Recent studies have highlighted their potential as potent cytotoxic agents against various cancer cell lines, such as esophageal cancer.[1][2] The core scaffold of these molecules offers a versatile platform for structural modifications aimed at enhancing therapeutic efficacy. The mechanism of action for some derivatives is suggested to involve the inhibition of key signaling proteins like EGFR or DNA alkylation, leading to cell cycle arrest and apoptosis.[1][3]
Evaluating the cytotoxic potential of novel furopyridone derivatives is a critical first step in the preclinical drug development pipeline. This process not only determines the effective concentration range but also provides initial insights into the compound's mechanism of action. This guide provides a comprehensive overview and detailed protocols for three fundamental in vitro assays designed to robustly characterize the cytotoxic profile of novel furopyridone derivatives.
Choosing the Right Assay: A Multi-Parametric Approach
No single assay can fully capture the complexity of a compound's cytotoxic effect. A robust assessment relies on a multi-parametric approach, interrogating different cellular endpoints. The choice of assay depends on the specific question being asked.
Assay Type
Principle
Cellular Endpoint Measured
Best For...
MTT/MTS Assay
Enzymatic reduction of a tetrazolium salt by mitochondrial dehydrogenases in viable cells.[4]
Metabolic Activity & Mitochondrial Integrity
High-throughput screening (HTS) for initial potency (IC50) determination.
LDH Release Assay
Measurement of lactate dehydrogenase (LDH), a stable cytosolic enzyme, released from cells with compromised membrane integrity.[5][6]
Membrane Integrity (Necrosis/Lysis)
Quantifying cell death via necrosis or late-stage apoptosis.
Annexin V / PI Assay
Detection of phosphatidylserine (PS) externalization on the outer cell membrane (Annexin V) and DNA staining in membrane-compromised cells (Propidium Iodide).[7][8]
Apoptosis vs. Necrosis
Differentiating between early/late apoptotic and necrotic cell death mechanisms.
Scientist's Note: For novel compounds like furopyridones, starting with a metabolic assay like MTT is standard for initial screening and IC50 determination.[9][10] If significant cytotoxicity is observed, follow-up with LDH and Annexin V/PI assays is crucial to elucidate the primary mechanism of cell death (i.e., apoptosis vs. necrosis). This staged approach provides a more complete picture of the compound's biological impact.
Experimental Workflow Overview
A successful cytotoxicity study follows a standardized workflow to ensure reproducibility and accuracy. Key variables such as cell health, seeding density, and compound handling are critical for reliable data.[11][12][13]
Caption: General workflow for in vitro cytotoxicity testing of furopyridone derivatives.
Detailed Protocol: MTT Metabolic Activity Assay
This protocol is foundational for determining the concentration of a furopyridone derivative that inhibits cell viability by 50% (IC50).
Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in metabolically active cells to form an insoluble purple formazan product. The amount of formazan, quantified by spectrophotometry, is directly proportional to the number of viable cells.
Materials:
Furopyridone derivatives
DMSO (ACS grade)
Selected cancer cell line (e.g., KYSE70, HepG2)[1][9]
Complete culture medium (e.g., DMEM/RPMI + 10% FBS)
Formazan Solubilization Solution (e.g., 10% SDS in 0.01M HCl, or pure DMSO)
96-well flat-bottom tissue culture plates
Multichannel pipette
Microplate reader (absorbance at 570 nm)
Step-by-Step Methodology:
Cell Seeding:
Harvest cells during their logarithmic growth phase.
Perform a cell count and viability check (e.g., with trypan blue).
Dilute cells in complete medium to an optimized seeding density (typically 5,000-10,000 cells/well in 100 µL).[14]
Seed 100 µL of the cell suspension into each well of a 96-well plate.
Scientist's Note: Leave the outermost wells filled with 100 µL of sterile PBS to minimize "edge effects" caused by evaporation.[15]
Incubate the plate overnight (~18-24 hours) at 37°C, 5% CO2 to allow for cell attachment.
Compound Preparation and Treatment:
Prepare a high-concentration stock solution of each furopyridone derivative (e.g., 10-20 mM) in DMSO.
Create a series of working solutions by serially diluting the stock in complete culture medium. Aim for a final DMSO concentration in the wells of ≤0.5% to avoid solvent-induced toxicity.[11][12]
Carefully remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells.
Self-Validating Controls:
Vehicle Control: Wells with cells treated with medium containing the same final concentration of DMSO.
Untreated Control: Wells with cells in fresh medium only.
Blank Control: Wells with medium only (no cells) for background subtraction.[14]
Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).
MTT Incubation and Solubilization:
After incubation, add 10 µL of 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[14]
Incubate for 2-4 hours at 37°C. Viable cells will form visible purple formazan crystals.
Carefully aspirate the medium containing MTT without disturbing the crystals.
Add 100 µL of formazan solubilization solution (e.g., DMSO) to each well.
Place the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution of the formazan.
Data Acquisition and Analysis:
Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.
Determine IC50: Plot % Viability against the log of the compound concentration. Use non-linear regression (sigmoidal dose-response curve) to calculate the IC50 value.[16][17][18]
Detailed Protocol: LDH Release Assay
This assay is an excellent secondary screen to confirm cytotoxicity by measuring loss of membrane integrity.
Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon cell lysis or membrane damage.[5] A coupled enzymatic reaction measures the amount of released LDH, which is proportional to the level of cytotoxicity.[19]
Materials:
LDH Cytotoxicity Assay Kit (commercially available kits are recommended for consistency)
Treated cell culture plate (from a parallel experiment to the MTT assay)
96-well flat-bottom assay plate
Lysis Buffer (often 10X, provided in kits)
Step-by-Step Methodology:
Prepare Controls on the Treatment Plate:
About 45 minutes before the end of the compound incubation period, prepare the maximum LDH release control.
Add 10 µL of 10X Lysis Buffer to a set of untreated control wells. This will cause 100% cell lysis.
Sample Collection:
Centrifuge the 96-well treatment plate at ~400 x g for 5 minutes. This step is recommended to pellet any detached cells and debris.[6]
Carefully transfer 50-100 µL of supernatant from each well to a fresh 96-well assay plate. Avoid disturbing the cell layer.
LDH Reaction:
Prepare the LDH reaction mixture according to the kit manufacturer's protocol.
Add 100 µL of the reaction mixture to each well of the new assay plate containing the supernatants.[6]
Incubate at room temperature for 30 minutes, protected from light.[6]
Data Acquisition and Analysis:
Measure the absorbance at 490 nm using a microplate reader.
Detailed Protocol: Annexin V / Propidium Iodide (PI) Apoptosis Assay
This flow cytometry-based assay provides critical mechanistic insight by distinguishing between viable, apoptotic, and necrotic cells.
Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[8] Annexin V, a protein with a high affinity for PS, is fluorescently labeled (e.g., with FITC or EGFP) to detect these early apoptotic cells.[7][20] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membranes.[21]
Caption: Differentiating cell populations using Annexin V and Propidium Iodide staining.
Materials:
Annexin V-FITC/PI Apoptosis Detection Kit
Cells treated with furopyridone derivatives in 6- or 12-well plates
Binding Buffer (1X)
Flow cytometer
Step-by-Step Methodology:
Cell Preparation:
Treat cells in larger format plates (e.g., 6-well) with selected concentrations of the furopyridone derivative (e.g., at and around the IC50 value).
After incubation, collect both floating and adherent cells. For adherent cells, use a gentle dissociation reagent like Trypsin-EDTA.
Combine the floating and adherent cells for each sample and centrifuge at ~500 x g for 5 minutes.
Ensure a homogenous single-cell suspension before seeding. Use calibrated pipettes. Avoid using the outer wells of the plate for experimental samples.[15]
Low absorbance signal in MTT assay
Cell density is too low; Insufficient incubation time with MTT reagent.[11]
Perform a cell titration experiment to find the optimal seeding density. Increase MTT incubation time (up to 4 hours), ensuring it doesn't become cytotoxic itself.[23]
Compound precipitation in media
Poor aqueous solubility of the furopyridone derivative.
Visually inspect wells for precipitates. Ensure the final DMSO concentration is kept low (<0.5%). Gentle mixing of the compound in the medium before adding to cells is crucial.[11]
High background in LDH assay
Serum in the culture medium can contain LDH; Excessive handling/pipetting can lyse cells.[11][24]
Consider using a serum-free medium during the final hours of compound incubation. Handle plates gently.
References
Benchchem Technical Support. (2025). Technical Support Center: Troubleshooting Cell Viability Issues in Cytotoxicity Assays.
Abcam. (2025).
Benchchem. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays.
ResearchGate. (2014). Can anybody provide advice on IC 50 calculation in cytotoxicity studies using tumor cell lines?
PMC. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method.
Abcam. MTT assay protocol.
PMC. (2014).
PMC. (2021).
Antibodies.com. Annexin V-EGFP / PI Apoptosis Detection Kit (A319622).
Cayman Chemical. LDH Cytotoxicity Assay Kit.
APExBIO. Annexin V-FITC/PI Apoptosis Kit.
Bio-protocol. (2018). LDH Cytotoxicity Assay.
Benchchem. (2025). troubleshooting inconsistent results in Luotonin A cytotoxicity assays.
MDPI. (2022).
RSC Publishing. (2024). Synthesis, molecular docking analysis and in vitro evaluation of new heterocyclic hybrids of 4-aza-podophyllotoxin as potent cytotoxic agents.
Altervista. (2024). The MTT assay, a cell viability test.
Benchchem. (2025).
Asian Journal of Organic & Medicinal Chemistry. (2021). Synthesis, Characterization and in vitro Cytotoxic Evaluation of Some Novel Heterocyclic Compounds Bearing Indole Ring.
Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods.
ResearchGate. (2024). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements.
YouTube. (2021).
Bentham Science Publishers. (2023).
PMC. (2024). Synthesis and Biological Evaluation of Novel Furopyridone Derivatives as Potent Cytotoxic Agents against Esophageal Cancer.
PubMed. (2024). Synthesis and Biological Evaluation of Novel Furopyridone Derivatives as Potent Cytotoxic Agents against Esophageal Cancer.
PubMed. (2008). Synthesis, cytotoxic activity, and mechanism of action of furo[2,3-c]acridin-6-one and benzo[b]furo[3,2-h]acridin-6-one analogues of psorospermin and acronycine.
Application Notes & Protocols: Unlocking the Neuroprotective Potential of Furan-Containing Compounds
For Researchers, Scientists, and Drug Development Professionals I. Introduction: The Urgent Need for Neuroprotective Innovation Neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's, represent...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
I. Introduction: The Urgent Need for Neuroprotective Innovation
Neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's, represent a growing global health crisis characterized by the progressive loss of neuronal structure and function.[1] Current therapeutic strategies often provide only symptomatic relief, highlighting an urgent need for novel disease-modifying agents that can halt or reverse the degenerative process.[1] Natural and synthetic compounds are a significant source of inspiration for new therapeutic avenues.[2] Among these, furan-containing compounds have emerged as a versatile and promising class of molecules due to their diverse pharmacological activities, including potent antioxidant, anti-inflammatory, and anti-excitotoxic properties.[3][4]
This guide provides a comprehensive overview of the mechanisms underpinning the neuroprotective effects of furan-containing compounds. It further serves as a practical handbook, offering detailed protocols for researchers to screen and validate the therapeutic potential of these molecules in relevant preclinical models.
II. Mechanistic Insights: How Furan Compounds Protect Neurons
The neuroprotective capacity of furan-containing compounds is not attributed to a single mechanism but rather to a multi-target engagement of key pathological pathways in neurodegeneration. These compounds can mitigate neuronal damage by addressing oxidative stress, neuroinflammation, excitotoxicity, and protein aggregation.[3][4][5]
Antioxidant and Radical Scavenging Activity : A primary driver of neuronal damage is oxidative stress, where an imbalance between reactive oxygen species (ROS) and the cell's ability to detoxify them leads to damage of lipids, proteins, and DNA.[6] Many furan derivatives, particularly those with phenolic substructures like benzofurans, are potent antioxidants that can directly scavenge free radicals and inhibit lipid peroxidation.[6][7] This action helps preserve mitochondrial integrity and reduces the activation of cell death pathways.[6]
Modulation of Inflammatory Pathways : Neuroinflammation, mediated by activated microglia and astrocytes, is a critical component in the progression of neurodegenerative disorders.[8] Furan derivatives have been shown to modulate these inflammatory pathways, reducing the production and release of pro-inflammatory cytokines and mitigating the chronic inflammatory state that contributes to neuronal death.[3][4][5] For instance, the furanocoumarin bergaptol has been observed to reduce the density of activated microglia in the hippocampus, thereby lowering levels of inflammatory factors.[9]
Inhibition of Excitotoxicity : Excitotoxicity is a pathological process where excessive stimulation of glutamate receptors, particularly the N-methyl-D-aspartate (NMDA) receptor, leads to a massive influx of calcium ions and subsequent neuronal death.[6] This is a key mechanism in ischemic stroke and other neurodegenerative conditions.[6] Certain novel benzofuran-2-carboxamide derivatives have demonstrated a potent ability to protect primary rat cortical neurons from NMDA-induced excitotoxicity, suggesting a direct or indirect modulation of glutamate receptor activity.[6]
GABAergic Modulation and Anti-Protein Aggregation : Some furan-containing amino acids exhibit structural similarities to the inhibitory neurotransmitter GABA, suggesting a potential role in regulating neuronal excitability and counteracting the hyperexcitability seen in some neurological disorders.[10] Furthermore, specific benzofuran-based compounds have been shown to inhibit the aggregation of β-amyloid, a key pathological hallmark of Alzheimer's disease, and protect neuronal cells from its toxic effects.[6]
Below is a diagram illustrating the multi-faceted mechanisms of action.
Caption: Multi-target neuroprotective mechanisms of furan compounds.
III. Application Notes: A Step-Wise Approach to Evaluating Neuroprotective Candidates
A systematic evaluation of neuroprotective compounds is essential, progressing from high-throughput in vitro screens to more complex and translationally relevant in vivo models.[11] This tiered approach allows for the efficient identification of promising candidates while minimizing the use of animal models.[11]
Workflow for Preclinical Evaluation
The following diagram outlines a logical workflow for assessing the neuroprotective potential of a novel furan-containing compound.
Caption: A logical workflow for screening neuroprotective compounds.
In Vitro Models: The First Line of Investigation
In vitro models are indispensable for initial screening and mechanistic studies due to their scalability, cost-effectiveness, and reproducibility.[11][12]
Immortalized Neuronal Cell Lines (e.g., SH-SY5Y, PC-12) : These are the workhorses of initial drug discovery.[11] Human neuroblastoma SH-SY5Y cells, for example, can be differentiated into a more mature neuronal phenotype and are widely used in models of Alzheimer's and Parkinson's disease by inducing toxicity with agents like amyloid-beta (Aβ) fibrils or 6-hydroxydopamine (6-OHDA).[11][13]
Primary Neuronal Cultures : Derived directly from rodent brain tissue (e.g., cortex, hippocampus), these cultures offer higher physiological relevance than cell lines.[6] They are particularly valuable for studying synaptic function and excitotoxicity, although they are more complex to maintain.[6]
Neuron-Glia Co-Cultures : To study neuroinflammation, co-cultures of neurons with microglia and/or astrocytes are essential.[13] These models allow for the investigation of how a compound affects microglial activation and the subsequent impact on neuronal survival.[14]
Table 1: Comparison of Common In Vitro Neuroprotection Models
Preserves 3D tissue architecture and connectivity.[16]
Limited viability, technically demanding.
Studying network effects and complex interactions.[13]
IV. Detailed Experimental Protocols
The following protocols provide step-by-step methodologies for key experiments. It is crucial to include appropriate controls in every experiment: a vehicle control (cells treated with the solvent used for the compound), a positive control (a known neuroprotective agent), and a negative control (cells exposed to the neurotoxic insult without treatment).
Protocol 1: Assessment of Cell Viability and Neuroprotection (MTT Assay)
This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.[17] It is widely used to assess both the inherent cytotoxicity of a compound and its ability to protect against a neurotoxic stimulus.[18][19]
Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product.[17] The amount of formazan is quantified spectrophotometrically.[17]
Materials:
Neuronal cells (e.g., differentiated SH-SY5Y)
96-well cell culture plates
Test furan-containing compound and vehicle (e.g., DMSO)
Neurotoxin (e.g., 10 µM Aβ₁₋₄₂ oligomers for an AD model)[20]
Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)[21]
Plate reader (absorbance at 570 nm)
Procedure:
Cell Plating: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 1 x 10⁴ cells/well) and allow them to adhere and differentiate for 24-48 hours.[19]
Compound Treatment: Pre-treat cells with various concentrations of the furan compound (and vehicle control) for a specified duration (e.g., 2 hours).
Induce Toxicity: Add the neurotoxin to the appropriate wells (excluding the vehicle-only and compound-only cytotoxicity control wells).
Incubation: Incubate the plate for the required period to induce cell death (e.g., 24 hours for Aβ₁₋₄₂).[13]
Add MTT Reagent: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.[19]
Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently.[19]
Read Absorbance: Measure the absorbance at 570 nm using a microplate reader.[19]
Data Analysis:
Calculate cell viability as a percentage relative to the vehicle-treated control cells (set to 100%).
Plot a dose-response curve to determine the EC₅₀ (half-maximal effective concentration) for neuroprotection.
Protocol 2: Assessment of Anti-Apoptotic Effects (TUNEL Assay)
The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick-End Labeling) assay is a gold-standard method for detecting DNA fragmentation, a key hallmark of late-stage apoptosis.[22]
Principle: The enzyme Terminal deoxynucleotidyl transferase (TdT) adds labeled dUTPs to the 3'-hydroxyl ends of fragmented DNA.[22] These labels can then be visualized, typically via fluorescence microscopy.[22]
Materials:
Cells grown on glass coverslips or tissue sections on slides
Fixation Buffer (e.g., 4% Paraformaldehyde in PBS)
Permeabilization Buffer (e.g., 0.25% Triton X-100 in PBS)
Commercially available TUNEL assay kit (containing Equilibration Buffer, TdT Reaction Mix with labeled dUTPs, and Stop/Wash Buffer)
Nuclear counterstain (e.g., DAPI)
Fluorescence microscope
Procedure:
Sample Preparation: After experimental treatment, wash cells/tissue with PBS and fix with Fixation Buffer for 15-20 minutes at room temperature.[22]
Permeabilization: Rinse with PBS and incubate with Permeabilization Buffer for 10-15 minutes on ice. This step is critical for allowing the TdT enzyme to access the nucleus.[22]
Equilibration: Rinse thoroughly and incubate the sample with Equilibration Buffer for 10 minutes as per the kit instructions.[22]
TdT Labeling: Carefully remove the equilibration buffer and add the prepared TdT Reaction Mix. Incubate for 60 minutes at 37°C in a humidified, dark chamber.[22]
Stop Reaction: Stop the enzymatic reaction by adding the Stop/Wash Buffer and incubating for 10 minutes.[22]
Counterstaining: Rinse samples with PBS and incubate with DAPI for 5-10 minutes to stain all cell nuclei.
Mounting and Visualization: Wash samples, mount the coverslips onto microscope slides with an antifade mounting medium, and visualize using a fluorescence microscope. TUNEL-positive nuclei (apoptotic cells) will fluoresce at the specific wavelength of the label used, while all nuclei will be visible with the DAPI filter.
Data Analysis:
Quantify the percentage of TUNEL-positive cells relative to the total number of DAPI-stained cells in multiple fields of view.
Compare the percentage of apoptotic cells across different treatment groups.
Protocol 3: Evaluation of Anti-Neuroinflammatory Effects (Cytokine Measurement)
This protocol measures the release of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) from activated microglial cells.
Principle: A multiplex immunoassay (e.g., Bio-Plex, Luminex) uses spectrally distinct antibody-coupled beads to simultaneously measure the concentration of multiple cytokines in a small sample volume, such as cell culture supernatant.[14][23]
Materials:
Primary microglial cultures or a microglial cell line (e.g., BV-2)
Lipopolysaccharide (LPS) to stimulate inflammation (e.g., 100 ng/mL)
Test furan-containing compound
Commercially available multiplex cytokine assay kit
Multiplex plate reader
Procedure:
Cell Culture and Treatment: Plate microglial cells and allow them to rest. Pre-treat the cells with the furan compound for 1-2 hours.
Stimulation: Add LPS to the wells to induce an inflammatory response and incubate for a specified time (e.g., 6-24 hours).
Supernatant Collection: After incubation, centrifuge the plate to pellet the cells and carefully collect the supernatant, which contains the secreted cytokines.
Multiplex Assay: Perform the cytokine assay on the collected supernatants according to the manufacturer's protocol.[23] This typically involves:
Incubating the supernatant with the antibody-coupled beads.
Adding a biotinylated detection antibody cocktail.
Adding a streptavidin-phycoerythrin (SAPE) reporter dye.
Washing the beads between steps.
Data Acquisition: Read the plate on a multiplex analyzer, which will identify each bead and quantify the fluorescence intensity of the reporter dye associated with it.
Data Analysis:
Use the standard curve provided in the kit to convert the fluorescence intensity values into cytokine concentrations (pg/mL).
Compare the levels of key pro-inflammatory cytokines in LPS-stimulated cells with and without compound treatment.
V. Conclusion and Future Perspectives
Furan-containing compounds represent a highly promising scaffold for the development of novel neuroprotective therapeutics.[3][5] Their ability to engage multiple key pathological pathways—including oxidative stress, neuroinflammation, and excitotoxicity—makes them attractive candidates for treating complex neurodegenerative diseases.[4] The protocols outlined in this guide provide a robust framework for the systematic evaluation of these compounds, from initial high-throughput screening in cell lines to detailed mechanistic studies in more physiologically relevant models.
While preclinical evidence is encouraging, further investigation is required to fully realize their potential.[3][5] Future research should focus on optimizing structure-activity relationships, clarifying specific molecular targets, and assessing the pharmacokinetic and safety profiles of lead compounds in comprehensive in vivo models.[24] This continued effort will be crucial for translating the promise of furan-based chemistry into effective treatments for patients suffering from neurodegenerative diseases.
VI. References
Experimental Models and Translational Strategies in Neuroprotective Drug Development with Emphasis on Alzheimer's Disease. MDPI. Available at:
Exploring the Neuroprotective Potential of Furan-Containing Amino Acids. NINGBO INNO PHARMCHEM CO.,LTD. Available at:
Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives. SpringerLink. Available at:
Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. PubMed. Available at:
Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases | Request PDF. ResearchGate. Available at:
Neuroprotective and Antineuroinflammatory Effects of Hydroxyl-Functionalized Stilbenes and 2-Arylbenzo[b]furans. PubMed. Available at:
(PDF) Furanocoumarins: Biomolecules of Therapeutic Interest. ResearchGate. Available at:
In vitro Model Systems for Studies Into Retinal Neuroprotection. Frontiers. Available at:
In vitro Model Systems for Studies Into Retinal Neuroprotection. Frontiers. Available at:
Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. Bentham Science. Available at:
Chemistry and health effects of furanocoumarins in grapefruit. PMC - NIH. Available at:
In vitro neurology assays. InnoSer. Available at:
Evaluation Models & Applications of Drug Neurotoxicity. Creative Biolabs. Available at:
Design, Synthesis, In Silico Absorption, Distribution, Metabolism, and Elimination and Molecular Docking Studies of Thiazole‐Based Furan Derivatives, and Their Biological Evaluation for Alzheimer Disease Therapy. PMC. Available at:
Inflamed in the Brain: A Protocol for Studying Neuroinflammation in Mouse Brain Tissue. Bio-Rad. Available at:
Emphasis on the In-Vivo & In-vitro Screening Models for the Evaluation of Disease Acting on Alzheimer's Disease. Auctores. Available at:
In Vitro Modeling. MD Biosciences. Available at:
Design, synthesis and biological evaluation of 2-arylbenzo[b]furan-4-vinylcarbonyl derivatives based on Salvianolic acid C as antioxidant neuroprotective agents for the treatment of Ischemic stroke. ResearchGate. Available at:
Alzheimer's Disease in vitro models. Innoprot. Available at:
In Vivo Screening of Traditional Medicinal Plants for Neuroprotective Activity against Aβ42 Cytotoxicity by Using Drosophila Models of Alzheimer's Disease. PubMed. Available at:
Apoptosis Protocols. Thermo Fisher Scientific. Available at:
Assessment of cell viability in primary neuronal cultures. PubMed. Available at:
Schematic protocol for measuring cytokines with the MULTI-ARRAY and... ResearchGate. Available at:
Bergaptol, a Major Furocoumarin in Citrus: Pharmacological Properties and Toxicity. MDPI. Available at:
(PDF) Flavonoids and Furanocoumarins Involved in Drug Interactions. ResearchGate. Available at:
Cell Viability Assays. NCBI Bookshelf. Available at:
Microglial Activation Assays. Charles River Laboratories. Available at:
In Vivo Dopamine Neuron Imaging-Based Small Molecule Screen Identifies Novel Neuroprotective Compounds and Targets. Frontiers. Available at:
Mastering Apoptosis Detection: A Step-by-Step TUNEL Assay Protocol. BenchSci. Available at:
Microglial Activation: Measurement of Cytokines by Flow Cytometry. SpringerLink. Available at:
Microglial activation: measurement of cytokines by flow cytometry. PubMed. Available at:
TUNEL and Active Caspase-3 Detection by IHC/ICC Protocol. Bio-Techne. Available at:
MTT Cell Proliferation Assay. ATCC. Available at:
MTT assay protocol. Abcam. Available at:
Technical Notes: Detection of Apoptosis with Double Labeling: TUNEL and Active Caspase-3. R&D Systems. Available at:
Potential Modulation of Phytochemical Bioavailability by Furanocoumarins from Citrus × paradisi. Nutrimentum et Curae. Available at:
Viability and survival test. Neurofit. Available at:
Therapeutic Potential of Natural Compounds in Neurodegenerative Diseases: Insights from Clinical Trials. PMC. Available at:
Protocol for detection of caspases using immunofluorescence. Abcam. Available at:
Natural product-based pharmacological studies for neurological disorders. Frontiers. Available at:
Furoxans as Novel Therapeutics for Neurodegenerative Disorders. The University of Toledo. Available at:
Flavonoids: Potential Candidates for the Treatment of Neurodegenerative Disorders. PMC. Available at:
Application Note: Evaluation of Furopyridone Derivatives for Esophageal Cancer Therapy
[1][2] Executive Summary & Rational Design Esophageal cancer, particularly Esophageal Squamous Cell Carcinoma (ESCC), remains a leading cause of cancer-related mortality due to late-stage diagnosis and resistance to stan...
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary & Rational Design
Esophageal cancer, particularly Esophageal Squamous Cell Carcinoma (ESCC), remains a leading cause of cancer-related mortality due to late-stage diagnosis and resistance to standard platinum-based chemotherapies. Recent medicinal chemistry efforts have identified furopyridone (furanopyridinone) derivatives as a "privileged scaffold" capable of multi-target inhibition.
Unlike traditional single-target agents, furopyridone derivatives exhibit a planar, fused heterocyclic structure that facilitates:
DNA Intercalation: Mimicking nucleoside bases to disrupt replication.
Kinase Pocket Binding: Acting as ATP-competitive inhibitors against targets like EGFR (Epidermal Growth Factor Receptor) and METAP2 (Methionine Aminopeptidase 2), which are frequently overexpressed in ESCC.
This guide details the protocols for synthesizing, screening, and validating these derivatives, with a specific focus on the KYSE-150 and KYSE-70 cell line models.
Chemical Scaffold & SAR Logic
The core pharmacophore relies on the fusion of a furan ring with a pyridone ring. Structure-Activity Relationship (SAR) studies indicate:
C=O Moiety: Critical for hydrogen bonding with residues in the ATP-binding pockets of kinases.
Side Chain Substitutions: Introduction of trifluoromethyl or bulky aryl groups at the C-3 or C-5 positions often enhances lipophilicity and cellular uptake.
Figure 1: Structural logic of furopyridone derivatives. The carbonyl group is essential for target binding, while side chains modulate solubility and potency.
In Vitro Screening Protocols[3]
Cell Line Selection & Maintenance
For ESCC evaluation, the KYSE series is the gold standard.
Cell Line
Histology
Differentiation
Key Genetic Features
Media Requirement
KYSE-150
ESCC
Poor/Moderate
TP53 mutant, EGFR amplified
RPMI-1640 + 10% FBS
KYSE-70
ESCC
Poor
High metastatic potential
RPMI-1640 + 10% FBS
Het-1A
Normal
Immortalized Epithelium
Non-tumorigenic control
BEGM (Bronchial Epithelial Growth Medium)
Critical Maintenance Step:
Passage cells at 80% confluence. Over-confluence in KYSE-150 leads to contact inhibition and altered drug sensitivity profiles.
Validation: Verify identity using STR profiling if cells have been in culture >6 months.
Cytotoxicity Assay (MTT/CCK-8)
Objective: Determine IC50 values to rank derivative potency.
Reagents:
MTT Reagent (5 mg/mL in PBS) or CCK-8 Kit.
Solvent: DMSO (Final concentration < 0.1%).
Positive Control: Cisplatin or 5-Fluorouracil (5-FU) .
Protocol:
Seeding: Plate KYSE-150 cells at
cells/well in 96-well plates. Incubate for 24h to allow attachment.
Treatment:
Prepare stock solutions of furopyridone derivatives (e.g., 10 mM in DMSO).
Perform serial dilutions (0.1, 0.5, 1, 5, 10, 50, 100 µM) in culture media.
Add 100 µL of drug solution to wells (Triplicate).
Incubation: 48 hours at 37°C, 5% CO2.
Readout:
Add 10 µL MTT/CCK-8 reagent. Incubate 4 hours.
If MTT: Aspirate media, add 150 µL DMSO to dissolve formazan crystals.
Measure absorbance at 570 nm (MTT) or 450 nm (CCK-8).
Calculation:
Use non-linear regression (GraphPad Prism) to calculate IC50.
Protocol Note:
Lysate preparation must use phosphatase inhibitors (Sodium Orthovanadate/NaF) to preserve phosphorylation states.
Figure 2: Proposed Mechanism of Action. The derivative inhibits upstream kinases, leading to downregulation of survival pathways and activation of the intrinsic apoptotic cascade.
In Vivo Xenograft Protocol (Preclinical)
Ethical Compliance: All procedures must be approved by IACUC.
Model: BALB/c Nude Mice (Male/Female, 4-6 weeks).
Inoculation:
Resuspend
KYSE-150 cells in 100 µL PBS/Matrigel (1:1).
Subcutaneous injection into the right flank.
Randomization:
When tumors reach 100 mm³ (approx. 10-14 days), randomize mice into groups (n=6/group).
Test Group: Furopyridone Derivative (e.g., 20 mg/kg, IP or Oral Gavage, daily or q.o.d).
Monitoring:
Measure tumor volume (
) every 3 days.
Monitor body weight (toxicity indicator).
Termination:
Sacrifice at Day 21-28.
Extract tumors for IHC (Ki-67 staining) and TUNEL assay.
Troubleshooting & Optimization
Observation
Probable Cause
Corrective Action
High IC50 in all lines
Compound precipitation
Check solubility in DMSO/Media. Ensure final DMSO < 0.1%.
No G2/M arrest
Off-target effect
The compound may act via kinase inhibition (G1 arrest) rather than tubulin/DNA. Check G0/G1.
High toxicity in Het-1A
Lack of selectivity
Modify C-3/C-5 substituents to increase specificity for tumor microenvironment (e.g., pH sensitivity).
In Vivo weight loss >20%
Systemic toxicity
Reduce dosage or switch delivery vehicle (e.g., Liposomal formulation).
References
Synthesis and Biological Evaluation of Novel Furopyridone Derivatives as Potent Cytotoxic Agents against Esophageal Cancer.
Source: International Journal of Molecular Sciences (2024).[1]
Context: Primary source for Compound 4c efficacy and KYSE-150 protocols.
Link:[Link][2]
Drug resistance profiling of ten esophageal cancer cell lines.
Source: ResearchGate / Cancer Letters.
Context: Validates KYSE-150 resistance profiles to standard drugs (Cisplatin/Docetaxel), establishing the need for novel agents.
Link:[Link]
Esophageal Squamous Cell Carcinoma Model Selection: EC9706 vs. KYSE-150.
Source: Vitro Biotech.
Context: Technical comparison of cell lines for drug screening.
Link:[Link]
Furo[2,3-b]pyridine derivatives as promising candidates for anticancer agents.
Source: National Genomics Data Center.
Context: Supporting data on the kinase inhibitory potential (AKT/EGFR) of the furopyridine scaffold.
Link:[Link]
Technical Support Center: Purification of Furan-Hydroxypyridines
Topic: Purification techniques for furan-hydroxypyridines Role: Senior Application Scientist Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Part 1: The Stability-Solubility Paradox Welcome...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Purification techniques for furan-hydroxypyridines
Role: Senior Application Scientist
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers
Part 1: The Stability-Solubility Paradox
Welcome to the technical support center for Furan-Hydroxypyridine scaffolds. This structural class presents a classic "stability-solubility paradox" in medicinal chemistry.
As a Senior Application Scientist, I often see researchers fail here not because they lack skill, but because they treat this scaffold like a standard heterocycle. It is not. You are managing two conflicting behaviors:
The Hydroxypyridine (HP) Moiety: It is amphoteric and tautomeric . It exists in equilibrium between the hydroxy-pyridine and pyridone forms.[1] On standard silica, it acts as a "proton sponge," binding irreversibly to acidic silanols, causing severe tailing or total mass loss.
The Furan Ring: It is acid-labile . While hydroxypyridines often require acidic modifiers (like TFA) to suppress ionization and improve peak shape, the furan ring is susceptible to acid-catalyzed ring opening and polymerization (humins formation), especially in the presence of strong acids or elevated temperatures.
This guide provides self-validating protocols to navigate this paradox.
Part 2: Troubleshooting & FAQs
Section 1: Chromatography & Tailing
Q: My compound streaks from the baseline to the solvent front on TLC and flash columns. Increasing polarity just moves the smear. What is happening?
The Diagnosis: You are fighting silanol interactions . The hydroxypyridine moiety (often zwitterionic) is hydrogen-bonding with the acidic silanol groups (
) on the silica surface. Standard "neutral" solvents (DCM/MeOH) are insufficient because they do not disrupt this interaction.
The Solution: You must "deactivate" the silica or switch mechanisms.
Option A: The "Base-Doped" Normal Phase (Recommended)
Protocol: Use a mobile phase of DCM:MeOH containing 1% Triethylamine (TEA) or 1% NH
OH .
Why: The amine base competitively binds to the silica silanols, effectively "capping" them and allowing your hydroxypyridine to elute as a tight band.
Caution: Furan rings are generally stable to bases, making this safer than acid modifiers.
Option B: Switch to Reverse Phase (C18)
Protocol: Use Water:Acetonitrile with 0.1% Formic Acid .[2]
Why: Water suppresses the zwitterionic character better than organic solvents. Formic acid is volatile and weak enough to suppress ionization without degrading the furan ring (unlike TFA or HCl).
Section 2: Stability & Degradation
Q: I used 0.1% TFA to improve peak shape, but my NMR shows new peaks and a dark resin formed. Did I decompose the furan?
The Diagnosis: Likely, yes. While Trifluoroacetic Acid (TFA) is the gold standard for sharpening peaks of basic heterocycles, it is strong enough (
) to initiate acid-catalyzed furan ring opening , especially if the fraction was concentrated on a rotavap with heat. This leads to 1,4-dicarbonyl species which rapidly polymerize.
The Solution:
Immediate: Switch to Ammonium Formate (10 mM) or Acetic Acid as your modifier. These provide the necessary protons to protonate the pyridone oxygen (
) without reaching the acidity threshold that triggers furan decomposition.
Process Change: If you must use TFA, neutralize the fractions immediately after collection using a bicarbonate wash or a weak basic resin before concentration.
Section 3: Solubility & Crystallization
Q: My compound is insoluble in DCM and Hexanes, but oils out in Methanol. How do I recrystallize it?
The Diagnosis: Furan-hydroxypyridines often have high crystal lattice energy due to intermolecular H-bonding (pyridone dimers). They "oil out" when the solvent polarity is too high (MeOH) or too low (Hexanes) to support ordered crystal growth.
The Solution: Use a "Solubility Switch" method utilizing pH or mixed solvents.[3]
Protocol: Dissolve the crude oil in a minimum amount of hot Ethanol or Isopropanol . Add Water dropwise until turbidity persists. Re-heat to clarify, then let cool very slowly in a Dewar flask.
Alternative: If the compound is zwitterionic, dissolve it in dilute aqueous base (NaOH), filter, and then slowly acidify with Acetic Acid to the isoelectric point (pI) to precipitate the pure neutral form.
Part 3: Experimental Protocols
Protocol A: Buffered Silica Flash Chromatography
Use this for initial purification of crude reaction mixtures.
Column Preparation: Slurry pack silica gel using DCM containing 1% Triethylamine (TEA) . Flush with 2 column volumes (CV) of this solvent to neutralize all active sites.
Sample Loading: Dissolve sample in a minimum volume of DCM:MeOH (9:1). Do not use pure MeOH as it may elute the product immediately.
Mobile Phase:
Solvent A: DCM + 1% TEA
Solvent B: MeOH + 1% TEA
Gradient: 0% B to 10% B over 10 CVs. Hold at 10% B.
Note: Hydroxypyridines typically elute between 5-8% MeOH.
Workup: Evaporate fractions. To remove residual TEA, co-evaporate with Ethanol twice.
Rationale: The ammonium formate buffer maintains a pH that keeps the hydroxypyridine in a single protonation state (preventing peak splitting) but is mild enough to preserve the furan ring.
Part 4: Data & Visualization
Table 1: Solvent System Selection Guide
Method
Mobile Phase Components
Modifier
Suitability
Risk Factor
Normal Phase
DCM / MeOH
1% TEA or NHOH
High
Low (Base stable)
Normal Phase
DCM / MeOH
None
Very Low
High (Tailing/Loss)
Reverse Phase
Water / MeCN
0.1% TFA
Medium
High (Furan acidolysis)
Reverse Phase
Water / MeCN
0.1% Formic Acid
High
Low (Volatile, mild)
Reverse Phase
Water / MeCN
10mM NHOAc
High
Low (Neutral pH)
Figure 1: Tautomerism & Interaction Mechanism
This diagram illustrates why standard silica fails and how the "pyridone" form dominates behavior.
Caption: The equilibrium favors the polar Pyridone form on silica. Amine modifiers block silanols, preventing irreversible adsorption.
Figure 2: Purification Decision Tree
Follow this logic to select the safest purification route.
Caption: Decision matrix prioritizing furan stability and solubility profiles.
References
Sielc Technologies. (2018). Separation of 3-Hydroxy-2-pyridone on Newcrom R1 HPLC column. Retrieved from [Link]
Biotage. (2023).[4] Purifying ionic compounds by flash column chromatography. Retrieved from [Link]
University of Rochester. Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]
Technical Support Center: Challenges in Furan to Pyridine Ring Expansion Reactions
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for furan-to-pyridine ring expansion reactions. This guide is designed for researchers, chemists, and drug development professiona...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for furan-to-pyridine ring expansion reactions. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this powerful, yet challenging, synthetic transformation. The conversion of a furan, a five-membered π-excessive ring, into a pyridine, a six-membered π-deficient ring, is a highly valuable tool for scaffold hopping and molecular diversification in medicinal chemistry.[1][2] Furans, while common in natural products, are often metabolically liable, making their conversion to the privileged pyridine scaffold a critical strategy in drug design.[3][4]
This document moves beyond simple protocols to provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in mechanistic principles and field-proven experience.
Part 1: Troubleshooting Guide
This section addresses specific experimental failures in a question-and-answer format.
Q1: My reaction has a very low or no yield of the desired pyridine product. What are the likely causes and how can I fix it?
This is the most common issue and can stem from several factors, from reagent stability to the reaction mechanism itself.
Potential Cause 1: Instability of the Furan Ring or Intermediates
The furan ring is notoriously unstable under strongly acidic conditions, which can lead to decomposition or polymerization rather than the desired ring expansion.[5][6] Similarly, the key intermediates, such as the 1,4-dicarbonyl or dienone species formed after ring opening, can be unstable or prone to side reactions if not efficiently trapped.
Solution:
Re-evaluate pH: If your method involves acidic conditions, consider switching to a milder, perhaps metal-free, modern protocol. Skeletal editing strategies using sulfenylcarbenes, for example, proceed under neutral conditions.[3]
Control Temperature: Run the reaction at the lowest temperature that still allows for reagent activation. Intermediate decomposition is often accelerated at higher temperatures.
Inert Atmosphere: Ensure the reaction is run under a strictly inert atmosphere (e.g., Argon or Nitrogen). Oxidative degradation of the furan ring or intermediates can be a significant issue.[7]
Potential Cause 2: Inefficient Ring Opening
The initial cleavage of the furan C-C or C-O bond is the rate-limiting step and is energetically demanding.[8] If the activation energy is not met, the starting material will be recovered.
Solution:
Check Reagent Activity: For carbene-based methods, ensure the carbene precursor is pure and the activation method (e.g., thermal, photochemical) is effective. For classical oxidative methods (e.g., NBS, MCPBA), verify the oxidant's activity.[7]
Solvent Choice: The solvent can play a crucial role. For carbene insertions, non-polar solvents like DCE or chloroform are common.[9] For oxidative openings, polar protic solvents may be required.[10] Consult literature for the specific method you are using.
Potential Cause 3: Poor Trapping of the Intermediate by the Nitrogen Source
The ring-opened dienone or dicarbonyl intermediate must be efficiently captured by the nitrogen source to proceed to the pyridine.
Solution:
Nitrogen Source Reactivity: Ammonium acetate (NH₄OAc) is a common, mild source of ammonia. If it proves ineffective, consider using liquid ammonia in a sealed tube (for more volatile intermediates) or a more nucleophilic primary amine, though this will result in an N-substituted pyridinium or dihydropyridine.
Stoichiometry: Increase the equivalents of the nitrogen source (e.g., from 2 eq. to 5-10 eq.) to favor the trapping reaction kinetically.
Verify activity of carbene precursor or oxidant; optimize solvent and temperature.
Poor Intermediate Trapping
Increase equivalents of nitrogen source; switch to a more reactive nitrogen source (e.g., liquid NH₃).
Side Product Formation
Polymerization
Lower reactant concentration; ensure slow addition of reagents.
Incomplete Cyclization
Increase reaction time or temperature after the initial ring-opening step.
Ring-Opened Intermediate
Ensure sufficient nitrogen source is present and reactive enough to trap the intermediate.
Poor Regioselectivity
Complex Mechanistic Pathway
Modify substituents on the furan ring; change the carbene precursor or catalyst to alter steric/electronic influences.[1]
Q2: I'm observing significant formation of side products, such as polymers or a stable ring-opened intermediate. What's going wrong?
The formation of side products indicates that a competing reaction pathway is either kinetically or thermodynamically favored over the desired pyridine formation.
Polymerization: Furan and its reactive intermediates can polymerize under harsh conditions. This is often seen as an insoluble brown or black tar in the reaction flask.
Solution: Lower the reaction concentration and consider the slow addition of a key reagent (like the oxidant or carbene precursor) to keep its instantaneous concentration low.
Isolation of Ring-Opened Intermediate: If you isolate the dienone or 1,4-dicarbonyl intermediate, it signifies that the final cyclization/aromatization step is failing.
Solution: This is an issue with the nitrogen source or the final condensation step. After confirming the formation of the intermediate (e.g., by LC-MS or ¹H NMR of the crude mixture), add a more potent nitrogen source or a dehydrating agent (like molecular sieves) to drive the cyclization and aromatization. Some protocols call for a two-step, one-pot procedure where the ring opening is performed first, followed by the addition of the nitrogen source and heating.[10]
Q3: The reaction works, but I get an unexpected regioisomer of the pyridine. Why is that, and can I control it?
Regiocontrol is a significant challenge in these reactions, especially with unsymmetrically substituted furans.
Mechanistic Ambiguity: The exact mechanism can be complex. For instance, recent DFT studies on sulfenylcarbene-mediated expansions revealed an unusual pathway involving a cyclopropane-fused pyrrole intermediate, which ultimately rearranges to an unexpected pyridine regioisomer.[1][4] The initial site of carbene attack and the subsequent rearrangement pathways are highly sensitive to the electronics and sterics of both the furan and the carbene.
Solution:
Consult the Literature: There is no universal solution. The outcome is highly substrate- and reagent-dependent. Thoroughly research precedents with similar substitution patterns.
Modify the Substrate: Altering the electronic nature (e.g., adding an electron-withdrawing group) or steric bulk of substituents on the furan can direct the initial bond cleavage and subsequent cyclization.
Modify the Reagent: In carbene-based methods, changing the substituents on the carbene can influence its reactivity and steric approach, potentially altering the regiochemical outcome.
Part 2: Frequently Asked Questions (FAQs)
Q1: What are the primary mechanisms for furan to pyridine ring expansion?
There are two major strategies for this transformation:
Oxidative Ring Opening Followed by Condensation: This is the classical approach. The furan ring is first oxidized to a cis-1,4-enedione intermediate. This is commonly achieved with reagents like N-Bromosuccinimide (NBS) in an aqueous solvent or m-CPBA.[7] This dicarbonyl compound then undergoes a Paal-Knorr type condensation with a nitrogen source, such as ammonia, to form the pyridine ring.[6]
Skeletal Editing via Carbene Insertion: This modern strategy involves the reaction of a furan with a carbene, often generated in situ. The carbene performs a formal insertion into the furan ring, leading to a ring-opened vinylogous intermediate.[3] Recent advances with sulfenylcarbenes show a selective cleavage of the furan core to generate a dienone with a built-in leaving group, which then reacts with a nitrogen source to furnish the pyridine.[1][4] This method often offers broader functional group tolerance.[3]
Caption: Comparison of major furan-to-pyridine reaction pathways.
Q2: How does the choice of nitrogen source impact the reaction?
The nitrogen source is critical as it is incorporated into the final pyridine ring. Its choice affects reactivity, yield, and the final product structure.
Table of Common Nitrogen Sources
Nitrogen Source
Typical Form
Conditions
Advantages
Limitations
Ammonia
Liquid NH₃, NH₄OAc, NH₄Cl
Varies (sealed tube to reflux)
Provides the parent pyridine ring (N-H). NH₄OAc is a convenient, solid source.
Liquid NH₃ requires specialized equipment. Ammonium salts can be weakly acidic.
Primary Amines
R-NH₂
Varies
Can be used to install an N-substituent directly, leading to N-alkyl or N-aryl pyridinium salts.
Product is a pyridinium salt, which may require a subsequent reduction or dealkylation step if the neutral pyridine is desired.
Hydroxylamine
NH₂OH·HCl
Mildly acidic/basic
Can lead to N-oxide products, which are valuable synthetic intermediates.[10]
Introduces an extra oxygen atom that may need to be removed later.
Urea
(NH₂)₂CO
High temperature
Inexpensive, stable solid.
Often requires harsh conditions and can lead to side products like cyanuric acid.
Q3: What is the role of the Aza-Wittig reaction in some furan-to-pyridine syntheses?
The intramolecular Aza-Wittig reaction is a powerful tool for constructing nitrogen-containing heterocycles, including pyridines.[11][12] In this context, it's not a direct ring expansion but rather the final ring-closing step. The typical sequence involves:
A furan derivative is elaborated into a long-chain molecule containing both an azide and a ketone/aldehyde functionality.
The azide is treated with a phosphine (e.g., PPh₃) to form an iminophosphorane (the aza-ylide).
This iminophosphorane then reacts intramolecularly with the carbonyl group to form an imine, closing the six-membered ring and extruding triphenylphosphine oxide (Ph₃P=O).[13] Subsequent aromatization yields the pyridine.
Caption: Workflow for pyridine synthesis via Aza-Wittig reaction.
Q4: Are there metal-free alternatives for this transformation?
Yes. The development of metal-free methods is a significant area of research, driven by the need to avoid trace metal contamination in pharmaceutical synthesis.
Sulfenylcarbene-mediated skeletal editing is a prime example of a metal-free approach. It relies on a benchtop stable non-diazo carbene precursor to generate the reactive species.[3][4]
Classical oxidative openings using reagents like NBS or m-CPBA followed by condensation with ammonia are also metal-free.[7][10]
Photocatalytic methods , while less common for this specific expansion, represent an emerging metal-free strategy for various heterocycle transformations.[3]
Q5: Can this reaction be used for late-stage functionalization in drug discovery?
Yes, this is one of the primary motivations for developing new furan-to-pyridine expansion methods. A robust reaction that can be performed on a complex molecule late in a synthetic sequence is highly valuable. The key requirement is broad functional group tolerance. The metal-free sulfenylcarbene method has shown good tolerance for sensitive groups like free hydroxyls (-OH), ketones, amides, and even cyclopropanes, making it a promising candidate for late-stage skeletal editing.[3]
Part 3: Example Experimental Protocol
This protocol is a representative example of a modern, metal-free skeletal editing approach adapted from the literature.[1][3]
Objective: To synthesize a substituted pyridine from a 2-substituted furan via sulfenylcarbene-mediated ring expansion.
Materials:
2-Substituted Furan (1.0 eq)
Sulfenylcarbene Precursor (e.g., a non-diazo source) (1.2 eq)
Ammonium Acetate (NH₄OAc) (5.0 eq)
1,2-Dichloroethane (DCE), anhydrous
Standard glassware for anhydrous reactions, including a reflux condenser
Inert atmosphere setup (Argon or Nitrogen)
Step-by-Step Methodology:
Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 2-substituted furan (1.0 eq) and the sulfenylcarbene precursor (1.2 eq).
Inert Atmosphere: Evacuate and backfill the flask with Argon or Nitrogen three times to ensure an inert atmosphere.
Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE) via syringe to achieve a concentration of approximately 0.1 M with respect to the furan.
Ring-Opening: Heat the reaction mixture to the temperature specified in the relevant literature (e.g., 80 °C) and stir for 12-24 hours. Monitor the consumption of the furan starting material by TLC or LC-MS. This step generates the key dienone intermediate.
Cyclization: After the starting material is consumed, add ammonium acetate (5.0 eq) to the reaction mixture in one portion.
Heating: Continue heating the mixture at the same temperature (e.g., 80 °C) for an additional 6-12 hours, monitoring the formation of the pyridine product.
Workup:
Cool the reaction to room temperature.
Dilute the mixture with dichloromethane (DCM).
Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution and brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired pyridine product.
Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).
References
Sharma, I., et al. (2026). Skeletal Editing of Furans into Pyridines. ChemRxiv. [Link]
Kafle, P., et al. (2026). Skeletal Editing of Furans into Pyridines. ChemRxiv (Preprint). [Link]
Request PDF. (2026). Skeletal Editing of Furans into Pyridines. ResearchGate. [Link]
Organic Chemistry Portal. Synthesis of Furans. [Link]
ResearchGate. (2026). Recent advances in the synthesis of furo[2,3-b]pyridine derivatives through novel domino annulations. [Link]
ResearchGate. Synthesis of unusual furan derivatives via TFA-catalyzed three-component domino reactions. [Link]
Shutske, G. M. (1997). FUROPYRIDINES. SYNTHESIS AND PROPERTIES. HETEROCYCLES, 45(5), 975. Semantic Scholar. [Link]
Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Furan. [Link]
Angewandte Chemie International Edition. (2025). Skeletal Editing from Pyridine to Aniline via C‐Insertion and N‐Isomerization. [Link]
Nature Communications. Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. [Link]
RSC Publishing. Multicomponent synthesis of substituted pyridines via a catalytic intermolecular aza-Wittig/Diels–Alder sequence. [Link]
Wiley Online Library. (2022). Synthetic potential of ring expansions of 5-membered carbo- & heterocycles: A review. [Link]
SSRN. (2000). Oxidations of Furan Rings in Organic Synthesis: Expanding Synthetic Utility of Aromatic Heterocycles. [Link]
ResearchGate. Synthesis of pyridine ring from furan and pyrimidine derivatives. [Link]
PMC. (2022). Multicomponent synthesis of substituted pyridines via a catalytic intermolecular aza-Wittig/Diels–Alder sequence. [Link]
ADDI. Synthetic Applications of Intramolecular Aza-Wittig Reaction for the Preparation of Heterocyclic Compounds. [Link]
Beilstein Journal of Organic Chemistry. (2012). Syntheses and applications of furanyl-functionalised 2,2':6',2''-terpyridines. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Status: Operational
Role: Senior Application Scientist
Topic: Method Refinement for Hydroxypyridine Analysis
Audience: Analytical Chemists, Structural Biologists, Drug Discovery Researchers
Executive Summary: The Tautomeric Challenge
Hydroxypyridines (HPs) present a unique analytical challenge due to prototropic tautomerism . Unlike standard analytes, HPs exist in a dynamic equilibrium between the hydroxy (lactim) and oxo (lactam/pyridone) forms. This equilibrium is governed by solvent polarity, dielectric constant (
), and pH.
2- & 4-Hydroxypyridines: Predominantly exist as pyridones (lactam) in the solid state and polar solvents (water, methanol), but shift toward the hydroxy (lactim) form in non-polar solvents (gas phase, cyclohexane).
3-Hydroxypyridines: Often exist as zwitterions in aqueous media.
Failure to control this equilibrium leads to inconsistent
, broad NMR signals, and severe HPLC peak tailing. This guide provides refined protocols to lock these states for reproducible data.
) shift significantly when I change solvents or concentration?
A: You are observing solvatochromic tautomerism .
Mechanism: The pyridone form is more polar than the hydroxypyridine form.[1] Polar solvents stabilize the pyridone form (red-shift or distinct band), while non-polar solvents favor the hydroxy form.[1]
Causality: In 2-hydroxypyridine, the lactam form absorbs around 295 nm, while the lactim form absorbs near 280 nm. A shift indicates a change in the
(tautomeric constant).
Refinement Protocol:
Buffer Control: Never measure HPs in unbuffered water. Small pH changes (due to atmospheric
) can shift the ratio of cationic/neutral/anionic species. Use 10-50 mM phosphate buffer.
Isosbestic Point Validation: Overlay spectra at varying pH (2–10). If a clean isosbestic point appears, you have a two-state equilibrium. If not, aggregation (dimerization) is occurring.
Q: My fluorescence signal is quenching or showing dual emission bands.
A: This is likely due to Excited State Proton Transfer (ESPT) or dimerization.
Mechanism: 2-Pyridone dimers form via dual hydrogen bonds (similar to DNA base pairs) in non-polar solvents, quenching fluorescence or creating a new emission band.
Refinement Protocol:
Concentration Check: Perform a dilution series (
to M). If the spectral shape changes, dimerization is present.
Solvent Swap: Switch to a hydrogen-bond-accepting solvent (e.g., DMSO or MeOH) to disrupt solute-solute dimers.
Visualization: Tautomeric Equilibrium Workflow
Figure 1: Decision tree for predicting predominant tautomeric forms based on solvent polarity.
Q: The OH/NH proton signals are broad or missing in my
-NMR spectrum.
A: This is caused by intermediate chemical exchange on the NMR timescale.
Mechanism: The proton is shuttling between the oxygen and nitrogen atoms (or exchanging with residual water) at a rate comparable to the frequency difference (
) between the states.
Refinement Protocol:
Solvent Lock: Use DMSO-
instead of . DMSO is a strong H-bond acceptor and will "freeze" the tautomer in the pyridone form (or specific H-bonded complex), sharpening the NH signal.
Temperature Drop: Lower the probe temperature to 273 K or 250 K. This slows the exchange rate (
), shifting the system into the "slow exchange" regime where distinct peaks for isomers can be resolved.
Q: How do I distinguish between the 2-pyridone and 2-hydroxypyridine forms using NMR?
A: Look at the coupling constants (
) and Carbon-13 shifts .
Data Validation:
Coupling: The coupling pattern of the ring protons differs. In pyridones, the bond alternation is more pronounced.
Carbonyl Shift: The C2 carbon in the pyridone form appears downfield ( ppm, characteristic of ) compared to the C2 in the hydroxy form ( ppm, ).
Module 3: Chromatographic Separation (HPLC)
Troubleshooting Guide
Q: I am experiencing severe peak tailing (Asymmetry factor > 2.0).
A: This is the classic "Silanol Effect."
Mechanism: The basic nitrogen of the pyridine ring interacts strongly with acidic residual silanol groups (
) on the silica support of the column.
Refinement Protocol:
Mobile Phase pH: Lower the pH to 2.5 - 3.0 using Formic Acid or TFA. This protonates the pyridine nitrogen (
for 2-pyridone, but higher for derivatives), preventing interaction with silanols, or suppresses the ionization of silanols ().
Stationary Phase: Switch to an End-capped or Base-Deactivated (BDS) C18 column. Alternatively, use a Pentafluorophenyl (PFP) phase, which offers unique selectivity for aromatic isomers via
interactions.
Q: Retention times are drifting between injections.
A: This indicates a lack of buffering capacity or temperature fluctuation .
Refinement Protocol:
Do not rely on simple acid additives (e.g., 0.1% formic acid) if the sample is ionic. Use a true buffer (e.g., 20 mM Ammonium Formate, pH 3.0).
Thermostat the column compartment (e.g.,
). is temperature-dependent; fluctuations shift the equilibrium and thus the effective polarity of the analyte.
Visualization: HPLC Method Development
Figure 2: Troubleshooting workflow for optimizing HPLC separation of hydroxypyridines.
Summary of Quantitative Parameters
Parameter
2-Hydroxypyridine (2-HP)
3-Hydroxypyridine (3-HP)
4-Hydroxypyridine (4-HP)
Major Form (Water)
Pyridone (Lactam)
Zwitterion
Pyridone (Lactam)
Major Form (Gas/)
Hydroxypyridine (Lactim)
Hydroxypyridine
Hydroxypyridine
UV (Water)
~294 nm
~315 nm
~254 nm
(Protonation)
0.75
4.86
3.27
(Deprotonation)
11.62
8.72
11.09
References
Yan, W., et al. (2004). "A Theoretical Study of Solvent Effects on Tautomerism and Electronic Absorption Spectra of 3-hydroxy-2-mercaptopyridine and 2,3-dihydroxypyridine." Journal of Computational Chemistry. Link
Spanget-Larsen, J. (2002). "Reinvestigation of the tautomerism of some substituted 2-hydroxypyridines." ARKIVOC. Link
El-Seedi, H. R., et al. (2011). "Caging and solvent effects on the tautomeric equilibrium of 3-pyridone/3-hydroxypyridine in the ground state." RSC Advances. Link
Al-Alwani, M. A. M., et al. (2020). "A dielectric and spectrophotometric study of the tautomerization of 2-hydroxypyridine and 2-mercaptopyridine in water." Heliyon. Link
Held, A., & Pratt, D. W. (1990). "Tunneling splittings in the fluorescence excitation spectrum of the 2-hydroxypyridine/2-pyridone dimer." Journal of Chemical Physics. Link
Technical Support: Optimizing Crystallization of Furan-Substituted Pyridines
Ticket ID: #CRYST-FP-001 Support Tier: Level 3 (Senior Application Scientist) Status: Open Subject: Troubleshooting solubility, oiling out, and polymorphism in furan-pyridine scaffolds. Introduction: The Physicochemical...
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: #CRYST-FP-001
Support Tier: Level 3 (Senior Application Scientist)
Status: Open
Subject: Troubleshooting solubility, oiling out, and polymorphism in furan-pyridine scaffolds.
Introduction: The Physicochemical Paradox
Welcome to the Advanced Crystallization Support Center. You are likely here because your furan-substituted pyridine is behaving unpredictably.
This scaffold presents a unique "physicochemical paradox":
The Pyridine Ring: A basic, polar, hydrogen-bond acceptor capable of
-stacking.
The Furan Ring: A lipophilic, acid-sensitive aromatic ether that introduces conformational flexibility.
When these two are linked, the resulting molecule often suffers from conformational polymorphism (due to rotation around the C-C linker) and Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out." This guide provides the protocols to stabilize these systems.
Module 1: Solvent Selection Strategy
The Issue: "My compound is too soluble in organics but insoluble in water," or "It oils out immediately upon cooling."
The Science: Furan-substituted pyridines require a "Goldilocks" solvent system.
Too Polar (e.g., Water/Methanol): The lipophilic furan moiety drives the molecule to aggregate hydrophobically, often leading to amorphous precipitation.
Too Non-Polar (e.g., Hexane): The polar pyridine ring prevents dissolution, or the compound crashes out too fast.
Recommended Solvent Classes:
Based on
-stacking propensity and solubility profiles, we recommend Class 2 (Alcohols) and Class 3 (Esters/Ethers) mixtures.
Solubility Screening Protocol
Solvent System
Ratio (v/v)
Purpose
Mechanism
Isopropyl Alcohol (IPA)
100%
Initial Screen
Balances H-bonding (pyridine) and lipophilicity (furan).
Toluene / Heptane
1:1 to 1:3
Anti-Solvent
Promotes - stacking (slipped stack motifs) common in pyridines [1].
Ethyl Acetate / EtOH
4:1
Evaporation
Slow evaporation allows conformational locking (Syn vs. Anti).
THF / Hexane
1:2
Diffusion
THF solubilizes the furan; Hexane acts as the diffusive anti-solvent.
Workflow Visualization: Solvent Decision Matrix
Figure 1: Decision matrix for solvent selection, specifically addressing the high probability of oiling out in heterocyclic systems.
Module 2: Overcoming "Oiling Out" (LLPS)
The Issue: Upon cooling, the solution turns cloudy and deposits a sticky gum/oil at the bottom. No crystals form.
The Science: This is Liquid-Liquid Phase Separation (LLPS) .[1] It occurs when the "oiling out" boundary (binodal) is crossed before the crystalline solubility boundary (spinodal) [2].
Cause: High impurities or a melting point close to the crystallization temperature.
Risk:[2][3] The oil phase acts as a "super-solvent" for impurities, resulting in dirty material.
The "Temperature Cycling" Protocol
Do not discard the oil. Treat it as a metastable phase.
Re-dissolve: Heat the mixture until the oil fully dissolves into a single phase.
Shift the Balance: Add 5-10% more of the good solvent (solubilizer). This shifts the composition away from the LLPS region.
Seed Loading: Cool very slowly (0.1°C/min). As soon as slight turbidity appears (the Cloud Point), add seed crystals (0.5 wt%).
Isothermal Hold: Hold the temperature constant at the seeding point for 2-4 hours. This allows the oil droplets to transfer mass to the seed crystals rather than coalescing into a gum [3].
Module 3: Chemical Stability & Furan Sensitivity
The Issue: "My solution turned black/brown during salt formation."
The Science: The furan ring is an electron-rich enol ether equivalent. It is extremely sensitive to acid-catalyzed ring opening , especially in the presence of water and strong Brønsted acids (like HCl or H₂SO₄) [4]. This reaction produces reactive dicarbonyls (levulinic acid derivatives) that polymerize, causing the dark color.
STOP using strong mineral acids (HCl). Switch to weak organic acids (Maleic, Fumaric, Succinic) [5].
Amorphous Solid
Polymerization of decomposition products.
Perform crystallization in anhydrous conditions. Water accelerates furan degradation.
Yellowing
Oxidation of the furan ring.
Degas solvents with N₂. Add trace antioxidant (BHT) if permissible.
Module 4: Polymorphism (The Syn/Anti Problem)
The Issue: "The melting point varies between batches" or "XRD patterns show shifted peaks."
The Science: The single bond connecting the furan and pyridine rings allows rotation.
Syn-Conformer: Furan oxygen and Pyridine nitrogen on the same side.
Anti-Conformer: Opposite sides.
These conformers pack into different unit cells (Conformational Polymorphism) [6]. The energy barrier is low, meaning they can interconvert in solution but lock into place upon crystallization.
Take a mixture of your polymorphs (Batch A and Batch B).
Suspend them in a solvent where solubility is low (e.g., Heptane or Water/MeOH).
Stir at ambient temperature for 24-48 hours.
Result: The lower-energy polymorph (usually the denser packing mode) will consume the higher-energy form via Ostwald ripening.
Pathway Visualization: Conformational Locking
Figure 2: Pathway selection for controlling conformational polymorphism. Note that slurry conversion is the fail-safe to reach the thermodynamic form.
FAQs (Frequently Asked Questions)
Q: Can I use HCl to make a salt of my furan-pyridine?A:Proceed with extreme caution. While pyridine forms stable HCl salts, the acidic environment can destroy the furan ring, especially if moisture is present [4]. We recommend using sulfonic acids (Methanesulfonic) or dicarboxylic acids (Fumaric/Maleic) in anhydrous alcohol/ether mixtures to avoid ring opening.
Q: Why does my crystal structure show "disordered" furan rings?A: This is common. If the furan and pyridine rings are roughly coplanar, the crystal lattice might not distinguish between the furan oxygen and a C-H bond (orientational disorder). Cooling the data collection to 100K often resolves this, or it may indicate a solid solution of syn/anti conformers.
Q: I have an oil that won't crystallize even after weeks. What now?A: Try Vapor Diffusion . Dissolve the oil in a minimal amount of THF (good solvent) in a small vial. Place this open vial inside a larger jar containing Hexane (anti-solvent). Seal the jar. As Hexane diffuses into the THF, it slowly increases supersaturation, avoiding the "shock" that causes oiling out.
References
Gung, B. W., et al. (2013). "Comprehensive experimental study of N-heterocyclic
-stacking interactions." Journal of Organic Chemistry. Link
Mettler Toledo. "Oiling Out in Crystallization: Mechanisms and Solutions." Technical Whitepaper. Link
Chemistry LibreTexts. (2022). "Troubleshooting: Oiling Out and Impurities." Link
Lacerda, T., et al. (2022).[5] "Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization." Polymers (Basel). Link
Perumalla, S. R., et al. (2022). "New Co-Crystals/Salts of Gallic Acid and Substituted Pyridines." Crystals. Link
Bernstein, J. (2008). "Conformational Polymorphism in Organic Crystals." Accounts of Chemical Research. Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Dynamic vs. Static Chelation: 3-(Furan-2-yl)-2-hydroxypyridine vs. Standard Bidentate Ligands
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary: The "Tautomeric Switch" Advantage
In the landscape of bidentate ligands, 3-(Furan-2-yl)-2-hydroxypyridine (FHP) represents a functional evolution from static chelators like 8-Hydroxyquinoline (8-HQ) or 2,2'-Bipyridine (Bipy). While standard ligands are selected for their thermodynamic binding constants (
), FHP and its derivatives are increasingly valued for their dynamic tautomerism .
This guide objectively compares FHP against its competitors. The verdict is clear: Choose 8-HQ for static inhibition and high-stability metallodrugs; choose FHP for catalytic applications (specifically C-H activation) where ligand cooperativity and proton shuttling are required.
Part 1: Structural & Mechanistic Analysis
The Ligand Identity
3-(Furan-2-yl)-2-hydroxypyridine is a bifunctional heterocycle.[1] Unlike rigid ligands, it exists in a solvent-dependent equilibrium between two tautomeric forms:
Lactim (2-Hydroxypyridine): Predominant in non-polar solvents; acts as a neutral N-donor or anionic N,O-donor.
Lactam (2-Pyridone): Predominant in polar solvents and the solid state; features an amide-like (NH-C=O) functionality.
The furan ring at the 3-position provides electron-rich
-donating character and steric bulk, modulating the electronic properties of the metal center without participating directly in the primary coordination sphere.
The "Tautomeric Switch" Mechanism
The critical advantage of FHP over Bipy or 8-HQ is its ability to switch coordination modes during a catalytic cycle. In Palladium-catalyzed C-H activation, the ligand does not merely hold the metal; it actively participates in proton transfer.
L,L-Mode (Neutral): Coordinates as a neutral pyridone.
L,X-Mode (Anionic): Deprotonates to coordinate as a pyridinato anion.
This switching capability lowers the activation energy for C-H cleavage steps, acting as an internal base.
Visualization: Tautomeric Coordination Logic
Figure 1: The dynamic coordination switching of 2-hydroxypyridine derivatives allows them to act as proton shuttles, a feature absent in rigid ligands like Bipy or 8-HQ.
Part 2: Performance Comparison
The following data synthesizes experimental trends from coordination chemistry literature. While specific
values vary by metal, the relative trends are consistent.
Table 1: Comparative Ligand Profile
Metric
3-(Furan-2-yl)-2-hydroxypyridine (FHP)
8-Hydroxyquinoline (8-HQ)
2,2'-Bipyridine (Bipy)
Donor Set
N, O (Dynamic)
N, O (Static)
N, N (Static)
Chellate Ring Size
4-membered (strained) or bridging
5-membered (Stable)
5-membered (Stable)
Coordination Mode
Monodentate, Bridging, or Chelating (L,X / L,L)
Chelating (Anionic L,X)
Chelating (Neutral L,L)
Electronic Nature
Electron-rich (Furan donor) + Proton responsive
-deficient (Quinoline)
-acceptor (strong)
Primary Application
Catalysis (C-H Activation)
Metallodrugs / Analysis
Photophysics / Redox
Solubility
Moderate (Organic solvents)
Low (Water), High (Organic)
High (Organic)
Bioactivity
Potential antimicrobial (furan moiety)
High (Cytotoxic/Neuroprotective)
Low (often toxic)
Stability vs. Reactivity
8-HQ (The Anchor): Forms exceptionally stable complexes (log
for Cu(II)). The rigid phenolate-pyridine bite is ideal for "locking" a metal in place. This makes 8-HQ superior for inhibiting metalloenzymes or carrying metals into cells (e.g., Clioquinol).
FHP (The Actor): Forms less thermodynamically stable chelates than 8-HQ due to the potential strain in the 4-membered ring (if chelating via N,O) or reliance on bridging modes. However, this lability is a feature, not a bug. It allows the ligand to dissociate or rearrange during catalytic turnover, preventing catalyst poisoning.
Catalytic Performance (C-H Activation)
In Palladium-catalyzed oxygenation of C-H bonds, FHP derivatives outperform Bipy and 8-HQ.
Mechanism: The pyridone oxygen acts as a base to deprotonate the substrate C-H bond (Concerted Metalation-Deprotonation, CMD).
Data Point: Pyridone-type ligands have demonstrated >90% yield in C-H hydroxylation reactions where Bipy achieved <10% yield due to its inability to accept protons.
Part 3: Experimental Protocols
Synthesis of 3-(Furan-2-yl)-2-hydroxypyridine
Note: Direct synthesis via Suzuki coupling is recommended for high purity and modularity.
Reagents:
3-Bromo-2-hydroxypyridine (1.0 eq)
2-Furanylboronic acid (1.2 eq)
Pd(PPh3)4 (5 mol%)
Na2CO3 (2.0 M aqueous solution)
DME (Dimethoxyethane) / Water (3:1)
Protocol:
Setup: In a flame-dried Schlenk flask, combine 3-bromo-2-hydroxypyridine (174 mg, 1 mmol) and 2-furanylboronic acid (134 mg, 1.2 mmol).
Catalyst Addition: Add Pd(PPh3)4 (58 mg, 0.05 mmol) under a nitrogen stream.
Reaction: Reflux at 85°C for 16 hours. Monitor by TLC (SiO2, EtOAc/Hexane).
Workup: Cool to RT. Acidify with 1M HCl to pH ~5 (to ensure protonation of the pyridone). Extract with Ethyl Acetate (3x).
Purification: Wash combined organics with brine, dry over MgSO4, and concentrate. Purify via column chromatography (Gradient: 0-5% MeOH in DCM).
Validation: Product should appear as a tan/off-white solid.
1H NMR (DMSO-d6): Look for furan signals (
6.6-7.8) and the downfield pyridone NH signal ( >11.0).
Determination of Stability Constants (Potentiometric Titration)
To objectively compare FHP against 8-HQ, determine the protonation (
) and stability () constants.
Workflow:
Solution Prep: Prepare a 1.0 mM solution of FHP in 50% v/v Dioxane/Water (to ensure solubility). Adjust ionic strength (
M KCl).
Acid Titration: Titrate with 0.1 M KOH under inert atmosphere (N2) at 25°C.
Metal Titration: Repeat in the presence of metal ions (Cu2+, Zn2+) at 1:1 and 1:2 ratios.
Data Analysis: Use Hyperquad or similar software to fit the pH curves.
Expectation: FHP will show a higher
for the OH group compared to 8-HQ due to the lactam stabilization.
Part 4: Decision Matrix & Visualization
Decision Matrix: Ligand Selection Guide
Figure 2: Decision tree for selecting between FHP, 8-HQ, and Bipy based on experimental requirements.
References
Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. National Institutes of Health (NIH).[2] Available at: [Link]
Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization. National Institutes of Health (NIH).[2] Available at: [Link]
8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. National Institutes of Health (NIH). Available at: [Link]
Tautomerism in 2-Hydroxypyridines and their Coordination Chemistry. Wikipedia (General Reference for Tautomer Data). Available at: [Link]
Synthesis of Furan-Containing Terpyridine Derivatives. MDPI Molbank. Available at: [Link][3]
Publish Comparison Guide: DFT Studies on 3-(Furan-2-yl)-2-hydroxypyridine
Executive Summary: The Molecular Scaffold 3-(Furan-2-yl)-2-hydroxypyridine represents a privileged scaffold in drug discovery, merging the pharmacophoric properties of the pyridine ring with the lipophilic, electron-rich...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Molecular Scaffold
3-(Furan-2-yl)-2-hydroxypyridine represents a privileged scaffold in drug discovery, merging the pharmacophoric properties of the pyridine ring with the lipophilic, electron-rich furan moiety. Its utility, however, is complicated by prototropic tautomerism (lactam-lactim equilibrium) and rotational isomerism (atropisomerism around the C3–C2' bond).
This guide provides a rigorous comparison of Density Functional Theory (DFT) methodologies used to characterize this molecule. Unlike generic protocols, we focus on the specific electronic challenges posed by the furan-pyridine interface—namely, the competition between intramolecular hydrogen bonding and steric repulsion.
Computational Methodology: The "Gold Standard" Protocol
To achieve results comparable to experimental X-ray or NMR data, a specific tiered approach is required. The following protocol compares the industry-standard B3LYP functional against modern dispersion-corrected alternatives.
Functional & Basis Set Selection
Component
Standard Choice
High-Accuracy Alternative
Rationale
Functional
B3LYP
B97X-D or M06-2X
B3LYP is robust for geometry, but fails to capture weak dispersion forces between the furan oxygen and pyridine ring. B97X-D corrects for this, essential for accurate rotational barriers.
Basis Set
6-31G(d,p)
6-311++G(d,p)
The "++" diffuse functions are non-negotiable for the anionic character of the oxygen in the tautomeric transition states.
Solvation
Gas Phase
PCM / SMD (Water/DMSO)
Tautomeric equilibrium is solvent-dependent. The polarizable continuum model (PCM) is required to predict the shift from enol (gas) to keto (solution).
Workflow Visualization
The following diagram outlines the self-validating workflow for characterizing this molecule.
Caption: Self-consistent DFT workflow ensuring global minima identification before property calculation.
Structural Analysis: Tautomerism & Conformation
The core challenge with 3-(Furan-2-yl)-2-hydroxypyridine is defining its ground state. DFT studies reveal a delicate energy balance.
The Tautomeric War: Enol vs. Keto
The molecule exists in equilibrium between the 2-hydroxypyridine (Enol) and 2-pyridone (Keto) forms.
Gas Phase: DFT calculations (B3LYP/6-311++G**) typically predict the Enol form is nearly isoenergetic or slightly favored due to aromaticity preservation.
Solution (DMSO/Water): The equilibrium shifts drastically to the Keto form. The high dipole moment of the pyridone moiety is stabilized by polar solvents.
Key Insight: When docking this molecule into protein targets, you must simulate the Keto form, as it is the dominant species in the biological milieu.
Rotational Isomerism (The Furan Twist)
Rotation around the C-C bond connecting the rings creates two conformers:
Syn-planar: Furan oxygen is on the same side as the Pyridine Nitrogen.
Note: The "Keto-Anti" form is often the biologically relevant species despite being slightly higher in energy in the gas phase, due to solvation stabilization.
Spectroscopic Validation (IR & NMR)
Trustworthiness in DFT comes from experimental validation. Below is a guide to assigning peaks for 3-(Furan-2-yl)-2-hydroxypyridine.
Vibrational Spectroscopy (IR)
The carbonyl stretch is the "smoking gun" for the tautomeric state.
Mode
Experimental Range ()
DFT Scaled (B3LYP)
Assignment
(OH)
3400 - 3550
3580
Sharp band (Enol form only)
(NH)
3100 - 3200
3150
Broad band (Keto form only)
(C=O)
1640 - 1680
1665
Strong intensity (Pyridone character)
(C=C) Furan
1500 - 1600
1540
Characteristic aromatic stretch
Protocol Tip: Raw DFT frequencies are systematic overestimates. Apply a scaling factor of 0.967 (for B3LYP/6-31G*) or 0.961 (for 6-311++G**) to align with experimental FTIR data.
Electronic Properties & Reactivity[1]
Frontier Molecular Orbitals (FMO)
The HOMO-LUMO gap serves as a proxy for chemical hardness and bioactivity.
HOMO: Localized primarily on the Furan ring (
-donor).
LUMO: Localized on the Pyridine ring (
-acceptor).
Gap: ~4.5 eV (B3LYP). A smaller gap indicates higher polarizability and potential for Charge Transfer (CT) interactions with receptor sites.
Molecular Electrostatic Potential (MEP)
Visualizing the MEP surface identifies binding pockets:
Red Regions (Nucleophilic): The Carbonyl oxygen (in Keto form) and Furan oxygen. These are H-bond acceptors.
Blue Regions (Electrophilic): The NH proton (in Keto form) or OH proton (in Enol form).
Caption: Reactive sites identified via MEP and FMO analysis.
References
MDPI - Molecules : Molecular Structure, Spectral Analysis, and Docking Studies of Halogenated 2-Hydroxypyridines. (Provides methodology for pyridone/hydroxypyridine tautomerism DFT).
Wayne State University - Schlegel Group : Tautomerization of 2-Pyridone: An Ab Initio Study. (Foundational paper on the energy barriers of the tautomeric equilibrium).
International Journal of Research in Pharmacy and Chemistry : Computational Studies on Structure and Vibrational Spectra of Furan Derivatives. (Validates scaling factors for furan ring vibrations).
Journal of Molecular Structure : DFT Studies on 3-(Furan-2-yl)prop-2-en-1-ones. (Analogous structural analysis of furan-substituted conjugated systems).
ACS Omega : Research on the Structure of Pyridine-3-ol Complexes. (Experimental X-ray data for comparison with calculated geometries).
Validation
A Comparative Guide to the Spectroscopic Properties of Furan-Containing Terpyridine Derivatives
For Researchers, Scientists, and Drug Development Professionals Introduction: The Versatility of Furan-Terpyridine Scaffolds Furan-containing terpyridine derivatives represent a versatile class of N-heterocyclic ligands....
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Versatility of Furan-Terpyridine Scaffolds
Furan-containing terpyridine derivatives represent a versatile class of N-heterocyclic ligands. The terpyridine core is a renowned chelating agent, forming stable complexes with a wide array of metal ions, which are foundational for creating photosensitizers, catalysts, and supramolecular assemblies.[1][2] The incorporation of a furan moiety offers several strategic advantages. Furan itself is a five-membered aromatic heterocycle with unique electronic properties that can be leveraged to tune the photophysical characteristics of the terpyridine ligand.[2][3] Furthermore, the furan ring can serve as a synthetic handle, readily undergoing oxidative cleavage to introduce carboxylic acid functionalities, a key step in developing materials for dye-sensitized solar cells and other applications.[2][4][5]
This guide will focus on a comparative analysis of the spectroscopic data (NMR, UV-Vis, and Fluorescence) for several furan-containing terpyridine derivatives, providing the necessary experimental context to interpret this data effectively.
General Synthesis and Characterization Workflow
The synthesis and characterization of furan-containing terpyridine derivatives typically follow a well-established workflow. This process ensures the purity and structural integrity of the compounds before delving into their specific spectroscopic properties.
A Senior Application Scientist's Guide to Validating Antimicrobial Activity Against Staphylococcus aureus
For researchers, scientists, and drug development professionals dedicated to combating the persistent threat of Staphylococcus aureus, this guide provides an in-depth comparison of essential methods for validating antimi...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals dedicated to combating the persistent threat of Staphylococcus aureus, this guide provides an in-depth comparison of essential methods for validating antimicrobial activity. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, ensuring that the data you generate is not only accurate but also robust and defensible. Our focus is on creating self-validating systems of experimentation, grounded in the authoritative standards of the Clinical and Laboratory Standards Institute (CLSI).
Section 1: The Foundation of Antimicrobial Susceptibility Testing (AST)
The initial assessment of an antimicrobial agent's efficacy begins with determining its ability to inhibit bacterial growth. The two most widely recognized and foundational methods for this are Broth Microdilution, to determine the Minimum Inhibitory Concentration (MIC), and a qualitative alternative, the Kirby-Bauer Disk Diffusion assay.
The Quantitative Standard: Broth Microdilution for MIC Determination
The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that completely inhibits the visible growth of a microorganism.[1][2] This quantitative result is crucial for drug development and for establishing a baseline of antimicrobial potency.
The "Why": Causality in Experimental Design
The principle of this assay is to expose a standardized bacterial inoculum to a serial dilution of the antimicrobial agent. This allows for the precise determination of the concentration at which bacterial growth is arrested. The use of a standardized inoculum (typically 5 x 10^5 CFU/mL) and a specific growth medium, such as Cation-Adjusted Mueller-Hinton Broth (CAMHB), is critical for reproducibility and for comparing results across different studies and laboratories.[3] Adherence to CLSI guidelines ensures that variables like media composition, pH, and incubation conditions are controlled, leading to reliable and comparable MIC values.
Workflow for MIC Determination
Caption: Workflow for MIC determination using broth microdilution.
Inoculum Preparation: From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of S. aureus. Inoculate the colonies into a tube containing 5 mL of CAMHB. Incubate the broth culture at 35-37°C with shaking until it reaches the mid-logarithmic phase of growth, which is visually comparable to a 0.5 McFarland turbidity standard (approximately 1-2 x 10^8 CFU/mL).[4]
Standardization of Inoculum: Dilute the McFarland standard suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the wells of the microtiter plate.
Preparation of Antimicrobial Dilutions: Prepare a 2-fold serial dilution of the test compound in CAMHB in a 96-well microtiter plate. The concentration range should be chosen to encompass the expected MIC.
Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate containing the antimicrobial dilutions.
Controls: Include a positive control (inoculum in broth without the antimicrobial agent) and a negative control (broth only) on each plate.
Incubation: Incubate the plate at 35°C for 16-20 hours in ambient air.
Reading the MIC: Following incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.
The Qualitative Workhorse: Kirby-Bauer Disk Diffusion
The Kirby-Bauer disk diffusion method is a widely used qualitative test to determine the susceptibility of a bacterial isolate to a range of antimicrobial agents.[5] It is less labor-intensive than broth microdilution and provides a categorical result (Susceptible, Intermediate, or Resistant).
The "Why": Causality in Experimental Design
This method relies on the diffusion of an antimicrobial agent from a paper disk into an agar medium inoculated with the test organism. The size of the resulting zone of inhibition, where bacterial growth is prevented, correlates with the susceptibility of the organism to that agent. The standardization of the agar depth, inoculum density, and incubation conditions is paramount for accurate and reproducible results.
Detailed Experimental Protocol: Kirby-Bauer Disk Diffusion
Inoculum Preparation: Prepare a bacterial inoculum as described for the broth microdilution method, adjusting the turbidity to match a 0.5 McFarland standard.
Inoculation of Agar Plate: Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and rotate it against the side of the tube to remove excess liquid. Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three directions to ensure confluent growth.
Application of Disks: Place paper disks impregnated with known concentrations of the antimicrobial agents onto the surface of the agar.
Incubation: Incubate the plate at 35°C for 16-20 hours.
Interpretation of Results: Measure the diameter of the zones of inhibition in millimeters and interpret the results as Susceptible, Intermediate, or Resistant according to CLSI guidelines.
Comparison of Foundational AST Methods
Feature
Broth Microdilution (MIC)
Kirby-Bauer Disk Diffusion
Result Type
Quantitative (MIC value)
Qualitative (Susceptible/Intermediate/Resistant)
Accuracy
More accurate, provides a precise concentration.[6]
Less precise, relies on zone diameter interpretation.[6]
Throughput
High-throughput with 96-well plates.
Lower throughput, limited by plate size.
Cost & Labor
Can be more time-consuming and require specialized equipment.[6]
The detection of methicillin resistance is of paramount importance in both clinical and research settings. The primary mechanism of resistance is the acquisition of the mecA gene, which codes for a modified penicillin-binding protein (PBP2a) that has a low affinity for beta-lactam antibiotics.
The Cefoxitin Surrogate: A More Reliable Indicator
While oxacillin was historically used to test for methicillin resistance, cefoxitin is now the recommended agent for disk diffusion testing to detect mecA-mediated resistance in S. aureus.[7][8]
The "Why": Causality in Experimental Design
Cefoxitin is a more potent inducer of the mecA gene expression, leading to a more reliable detection of resistance, especially in strains that express resistance heterogeneously.[9][10] The results from a cefoxitin disk diffusion test show a high correlation with the presence of the mecA gene as detected by PCR, making it an excellent and cost-effective surrogate for molecular methods.[9][11]
While the MIC tells us the concentration needed to inhibit growth, for certain applications, it's crucial to know the concentration that actively kills the bacteria. This is determined through the Minimum Bactericidal Concentration (MBC) test and further characterized by time-kill kinetics assays.
Minimum Bactericidal Concentration (MBC)
The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[12][13]
The "Why": Causality in Experimental Design
This assay is a direct extension of the MIC test and provides critical information on whether an antimicrobial agent is bacteriostatic (inhibits growth) or bactericidal (kills bacteria). This distinction is vital for the development of drugs intended for severe, life-threatening infections.
Workflow for MBC Determination
Caption: Workflow for MBC determination following an MIC assay.
Detailed Experimental Protocol: MBC Determination
Perform MIC Test: Conduct a standard broth microdilution MIC test as previously described.
Subculture: From the wells showing no visible growth (the MIC well and all wells with higher concentrations), take a small aliquot (e.g., 10-100 µL) and plate it onto a Mueller-Hinton agar plate.[14][15]
Incubation: Incubate the agar plates at 35°C for 18-24 hours.
Enumeration: Count the number of colonies on each plate.
Calculate MBC: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the number of CFUs compared to the initial inoculum.
Time-Kill Kinetics Assay
A time-kill assay provides a dynamic view of an antimicrobial's activity, showing the rate at which it kills a bacterial population over time.[16]
The "Why": Causality in Experimental Design
This assay is crucial for understanding the pharmacodynamics of a compound. It helps to differentiate between concentration-dependent and time-dependent killing and can reveal if a compound is rapidly bactericidal or has a more prolonged effect. A bactericidal effect is typically defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.[4][16]
Detailed Experimental Protocol: Time-Kill Assay
Inoculum Preparation: Prepare a standardized inoculum of S. aureus in the mid-logarithmic phase of growth in CAMHB.
Exposure: Add the antimicrobial agent at various concentrations (e.g., 0.5x, 1x, 2x, and 4x MIC) to flasks containing the bacterial suspension. Include a growth control without the antimicrobial.
Sampling: At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.
Neutralization and Plating: Perform serial dilutions of the aliquots in a suitable neutralizing broth or sterile saline and plate onto Mueller-Hinton agar to determine the number of viable bacteria (CFU/mL).[17]
Incubation and Counting: Incubate the plates and count the colonies to calculate the CFU/mL at each time point.
Data Analysis: Plot the log10 CFU/mL versus time for each concentration to generate time-kill curves.
Section 4: Addressing the Challenge of Biofilms
S. aureus is a notorious biofilm-former, and bacteria within a biofilm can be up to 1,000 times more resistant to antimicrobial agents than their planktonic counterparts. Therefore, evaluating the efficacy of a compound against biofilms is a critical step.
The Crystal Violet Assay for Biofilm Quantification
A common and straightforward method to quantify biofilm formation and the effect of antimicrobials on it is the crystal violet assay.[18]
The "Why": Causality in Experimental Design
This assay is based on the ability of crystal violet to stain the cells and extracellular matrix of the biofilm.[19] The amount of retained stain is proportional to the total biofilm biomass. By treating the biofilm with an antimicrobial agent, one can quantify the reduction in biofilm mass.
Biofilm Formation: Grow S. aureus in a 96-well polystyrene microtiter plate in a suitable medium (e.g., Tryptic Soy Broth supplemented with glucose) for 24 hours at 37°C to allow for biofilm formation.[20]
Removal of Planktonic Cells: Gently wash the wells with phosphate-buffered saline (PBS) to remove any non-adherent, planktonic bacteria.
Antimicrobial Treatment: Add fresh medium containing serial dilutions of the antimicrobial agent to the wells and incubate for a further 24 hours.
Staining: Wash the wells again with PBS and then stain the remaining biofilm with a 0.1% crystal violet solution for 15-30 minutes.[18]
Washing and Solubilization: Wash away the excess stain and allow the plate to dry. Solubilize the bound crystal violet with a solvent such as 30% acetic acid or ethanol.[20]
Quantification: Measure the absorbance of the solubilized stain using a microplate reader (typically at 570-590 nm).[18][21] A reduction in absorbance compared to the untreated control indicates anti-biofilm activity.
Conclusion
The validation of antimicrobial activity against Staphylococcus aureus requires a multi-faceted and methodologically sound approach. By understanding the principles behind each assay and adhering to standardized protocols, researchers can generate reliable and comparable data. This guide provides a framework for moving from basic inhibitory and bactericidal assessments to more complex evaluations of anti-biofilm activity, empowering drug development professionals to make informed decisions in the fight against this formidable pathogen.
References
COMPARISON OF CEFOXITIN DISC DIFFUSION TEST, OXACILLIN SCREEN AGAR, AND PCR FOR mecA GENE FOR DETECTION OF MRSA. (URL: [Link])
Comparison of commercial antimicrobial susceptibility test methods for testing of Staphylococcus aureus and Enterococci against vancomycin, daptomycin, and linezolid. (URL: [Link])
Discuss the advantages and disadvantages of broth dilution susceptibility testing compared to disk diffusion. (URL: [Link])
Methicillin-Resistant Staphylococcus aureus: Comparison of Susceptibility Testing Methods and Analysis of mecA-Positive Susceptible Strains. (URL: [Link])
Comparison of Commercial Antimicrobial Susceptibility Test Methods for Testing of Staphylococcus aureus and Enterococci against Vancomycin, Daptomycin, and Linezolid. (URL: [Link])
Comparison of Cefoxitin and Oxacillin Disk Diffusion Methods for Detection of mecA-Mediated Resistance in Staphylococcus aureus in a Large-Scale Study. (URL: [Link])
Comparison of Automated Antimicrobial Susceptibility Testing Systems To Detect mecC-Positive Methicillin-Resistant Staphylococcus aureus. (URL: [Link])
Laboratory Testing for Methicillin (oxacillin)-resistant Staphylococcus aureus (MRSA). (URL: [Link])
Different Antimicrobial Susceptibility Testing Methods to Determine Vancomycin Susceptibility and MIC for Staphylococcus aureus. (URL: [Link])
Comparison of four diagnostic methods for detection of methicillin resistant Staphylococcus aureus. (URL: [Link])
Evaluation of cefoxitin disc diffusion test as a rapid phenotypic method for detection of methicillin resistance Staphylococcus aureus. (URL: [Link])
Evaluation of Three Techniques for Detection of Low-Level Methicillin-Resistant Staphylococcus aureus (MRSA): a Disk Diffusion Method with Cefoxitin and Moxalactam, the Vitek 2 System, and the MRSA-Screen Latex Agglutination Test. (URL: [Link])
Evaluation of Cefoxitin Disk Diffusion Test for Routine Detection of Methicillin-resistant Staphylococcus Aureus. (URL: [Link])
Bacterial Biofilm Quantification: Using a Crystal Violet Assay to Assess Student-Selected Remedies. (URL: [Link])
Comparison of disk diffusion, agar dilution, and broth microdiultion for antimicrobial susceptibility testing of five chitosans. (URL: [Link])
Comparison of mecA gene-based PCR with CLSI cefoxitin and oxacillin disc diffusion methods for detecting methicillin resistance in Staphylococcus aureus clinical isolates. (URL: [Link])
Lab Six :. - Minimum Bacteriocidal Concentration (MBC). (URL: [Link])
Comparison of Broth Microdilution, Etest, and Agar Disk Diffusion Methods for Antimicrobial Susceptibility Testing of Lactobacillus acidophilus Group Members. (URL: [Link])
Assessment by Time-Kill Methodology of the Synergistic Effects of Oritavancin in Combination with Other Antimicrobial Agents against Staphylococcus aureus. (URL: [Link])
Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. (URL: [Link])
A Researcher's Guide to Cross-Referencing Spectroscopic Data with Chemical Databases
The Foundation: High-Quality Spectroscopic Data The adage "garbage in, garbage out" is particularly resonant in spectroscopic analysis. The quality of your experimental data directly dictates the reliability of any subse...
Author: BenchChem Technical Support Team. Date: February 2026
The Foundation: High-Quality Spectroscopic Data
The adage "garbage in, garbage out" is particularly resonant in spectroscopic analysis. The quality of your experimental data directly dictates the reliability of any subsequent database search. Therefore, it is crucial to adhere to best practices for each spectroscopic technique to generate clean, high-resolution spectra suitable for library matching.
Experimental Protocols for Optimal Data Acquisition
Mass Spectrometry (MS):
For successful compound identification via MS, the goal is to generate reproducible fragmentation patterns.
Sample Preparation: Ensure samples are free of contaminants that could interfere with ionization or introduce extraneous peaks. Use high-purity solvents and sample vials.
Ionization Technique: Select an appropriate ionization method (e.g., Electron Ionization - EI, Electrospray Ionization - ESI) based on the analyte's properties. EI is often preferred for library searching due to its extensive and standardized databases.
Instrumentation Parameters:
Mass Resolution and Accuracy: High-resolution mass spectrometry (HRMS) provides accurate mass measurements, which can significantly narrow down potential molecular formulas.
Collision Energy (for MS/MS): Optimize collision energy to produce a rich fragmentation pattern without excessive fragmentation into very small, non-specific ions.
Acquisition Rate: Ensure a sufficient number of scans across a chromatographic peak to obtain a representative average spectrum.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
NMR is a powerful tool for structural elucidation, and high-quality spectra are essential for accurate database matching.
Sample Preparation: Use high-purity deuterated solvents and ensure the sample is fully dissolved and free of particulate matter.
Instrumentation Parameters:
Number of Scans: A sufficient number of scans is crucial to achieve an adequate signal-to-noise ratio, especially for less sensitive nuclei like ¹³C.
Relaxation Delay (d1): Set an appropriate relaxation delay to ensure quantitative accuracy, particularly for ¹³C NMR.
Shimming: Meticulous shimming of the magnetic field is critical for achieving high resolution and sharp peaks.
Infrared (IR) and Raman Spectroscopy:
Vibrational spectroscopy techniques like FTIR and Raman provide a unique molecular fingerprint.
Sample Preparation:
FTIR (KBr pellets): Ensure the KBr is dry and the pellet is transparent and of uniform thickness to minimize scattering effects.
FTIR (ATR): Ensure good contact between the sample and the ATR crystal. Clean the crystal thoroughly between measurements.
Raman: Be mindful of sample fluorescence, which can obscure the Raman signal. If necessary, consider using a different laser excitation wavelength.
Instrumentation Parameters:
Spectral Resolution: A resolution of 4 cm⁻¹ is generally sufficient for most library searching applications.
Number of Scans: Co-add a sufficient number of scans to achieve a good signal-to-noise ratio.
Laser Power (Raman): Use the lowest laser power necessary to obtain a good signal to avoid sample degradation.
Navigating the Landscape of Chemical Databases
The choice of a chemical database is a critical decision that will significantly impact the success of your compound identification efforts. Databases vary in their size, scope, data quality, and the spectroscopic techniques they cover.
The world's most widely used reference for mass spectra. Includes retention index data.[2]
Commercial
Wiley Registry of Mass Spectral Data
Mass Spectrometry (EI, MS/MS)
Over 3 million spectra (in combined library with NIST)[1]
Extensive collection with high-quality, curated data. Often combined with the NIST library for comprehensive coverage.[3] The Wiley Registry 11th Edition contains 264,968 more spectra and 229,068 more compounds than the NIST14 library.
Commercial
KnowItAll Spectral Libraries (Wiley)
IR, Raman, NMR, MS, UV-Vis
Over 2.4 million spectra
Comprehensive multi-technique libraries with integrated software for analysis and data management.[4]
Commercial
MassBank
MS, MS/MS, NMR, IR, Raman
>100,000 spectra
A public, open-access repository of spectral data.
Free
Spectral Database for Organic Compounds (SDBS)
MS, ¹H NMR, ¹³C NMR, IR, Raman, ESR
>100,000 spectra
A free, comprehensive database provided by the National Institute of Advanced Industrial Science and Technology (AIST), Japan.
Free
Open Spectral Database (OSDB)
Vis-NIRS focused, supports JCAMP-DX
Growing
An open-source platform for sharing and searching spectral data, promoting open science.[5]
Free
The Workflow: From Spectrum to Identification
A systematic approach to cross-referencing your spectroscopic data with chemical databases is essential for achieving reliable results.
A Step-by-Step Guide to Spectral Library Searching
Data Acquisition and Processing:
Acquire high-quality spectra following the experimental protocols outlined above.
Process the raw data to remove noise and artifacts. This may include baseline correction, peak picking, and deconvolution of overlapping signals.[6]
Data Format Conversion:
Ensure your spectral data is in a compatible format for the search software and database. Common open formats include JCAMP-DX and mzML.[5] Most instrument software provides options to export data in these formats.
Database and Library Selection:
Choose the most appropriate database and specific libraries based on the nature of your sample and the spectroscopic technique used.[7] For example, when analyzing a polymer, select polymer-specific libraries.[7]
Performing the Search:
Import your processed spectrum into the search software.
Select the desired search algorithm. Common algorithms include dot-product, Euclidean distance, and probability-based matching.[8]
Define the search parameters, such as the spectral regions to include or exclude.[7]
Evaluating the Results:
The search results will typically be presented as a hit list ranked by a similarity score, often called the Hit Quality Index (HQI).[4]
Crucially, do not rely solely on the HQI. Always visually compare the experimental spectrum with the top-ranked library spectra.[7]
Consider other metrics such as the Reverse Match Factor, which indicates how well the library spectrum is found within your unknown spectrum.
Validation and Confirmation:
For critical applications, especially in regulated environments, the initial identification should be confirmed using an orthogonal analytical technique or by analyzing a certified reference standard.
